The Pyrazole Acetamide Scaffold: Discovery, Synthesis, and Therapeutic Applications
The following technical guide details the discovery, synthesis, and therapeutic evolution of Pyrazole Acetamide compounds. Content Type: Technical Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Drug Discov...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the discovery, synthesis, and therapeutic evolution of Pyrazole Acetamide compounds.
Content Type: Technical Whitepaper
Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists
Executive Summary
The Pyrazole Acetamide scaffold represents a distinct structural subclass within nitrogen-heterocycle medicinal chemistry. Unlike the ubiquitous pyrazole carboxamides (e.g., SDHI fungicides like penthiopyrad) where the amide carbonyl is directly attached to the pyrazole ring, pyrazole acetamides feature a methylene (
) spacer. This subtle structural elongation—typically manifesting as a 2-(1H-pyrazol-1-yl)acetamide motif—imparts unique physicochemical properties, including enhanced conformational flexibility, altered solubility profiles, and distinct binding vectors for hydrophobic pockets in enzymes and GPCRs.
This guide analyzes the transition of this scaffold from a niche agrochemical intermediate to a privileged pharmacophore in the treatment of Spinal Cord Injury (LPA2 antagonism) , Tuberculosis (DprE1 inhibition) , and Oncology (BRAF/VEGFR-2 inhibition) .
Chemical Foundation & Structural Logic
The core utility of the pyrazole acetamide lies in its ability to execute "scaffold hopping"—replacing less stable or patent-encumbered linkers (like thiazole acetamides) while maintaining critical hydrogen bond donor/acceptor motifs.
The "Linker" Distinction
It is critical to distinguish between the two primary isomers utilized in drug design:
Isomer A (N-linked): 2-(1H-pyrazol-1-yl)acetamide. The acetamide chain is attached to the pyrazole nitrogen.[1] This is the dominant form in recent high-impact discoveries (e.g., UCM-14216).
Isomer B (C-linked): 2-(1H-pyrazol-3-yl)acetamide. The chain is attached to a carbon on the ring.
SAR Advantages
Rotational Freedom: The methylene bridge allows the amide group to adopt orientations inaccessible to rigid carboxamides, facilitating
-stacking interactions in deep binding pockets (e.g., DprE1 active site).
Metabolic Stability: The scaffold avoids the rapid hydrolysis often seen with direct pyrazole-carbamates.
Therapeutic Case Studies
Case Study A: CNS & Metabolic Disease (LPA2 Antagonism)
Discovery Logic: Researchers sought to inhibit LPA2-mediated demyelination and inflammation following spinal cord trauma. Early hits were non-selective.
The Pivot: By introducing a 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide core, the team achieved high selectivity for LPA2 over LPA1/3.
Mechanism: UCM-14216 acts as a specific antagonist, preventing LPA-induced calcium mobilization and downstream inflammatory signaling (IL-6 release).
Key Metric:
(functional antagonism) with -fold selectivity against other LPA subtypes.
Discovery Logic: DprE1 is essential for mycobacterial cell wall synthesis.[6] Traditional nitro-based inhibitors face toxicity issues.
The Innovation: A non-covalent N-(1-(6-oxo-1,6-dihydropyrimidine)-pyrazole) acetamide scaffold was designed using structure-based virtual screening.[4]
Efficacy: LK-60 demonstrated an MIC of
, comparable to Isoniazid, by occupying the hydrophobic pocket of DprE1 via the flexible acetamide linker.
Mechanism: The acetamide linker positions the pyrazole and indazole rings to interact with the ATP-binding pocket of VEGFR-2, inhibiting tumor angiogenesis.
The following diagram illustrates the mechanism of action for UCM-14216 (LPA2 Antagonist) and the parallel synthesis workflow used to generate the scaffold.
Figure 1: Parallel workflow showing the synthetic assembly of the pyrazole acetamide scaffold (Left) and its pharmacological mode of action as an LPA2 antagonist (Right).
Detailed Synthetic Protocols
The synthesis of pyrazole acetamides generally follows a convergent "Build-and-Couple" strategy. Below is a self-validating protocol for the N-alkylation route , which is preferred for generating diverse amide libraries (e.g., for UCM-14216 analogs).
Protocol: Synthesis of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-arylacetamide
Reaction Overview:
Step-by-Step Methodology:
Reagent Preparation:
Dissolve 3,5-dimethylpyrazole (1.0 equiv) in anhydrous acetone (0.5 M concentration).
Add anhydrous Potassium Carbonate (
) (2.0 equiv). Ensure the base is finely ground to maximize surface area.
Alkylation:
Add 2-chloro-N-arylacetamide (1.1 equiv) to the suspension.
Note on Causality: The use of the chloroacetamide (vs. bromo) allows for a more controlled reaction rate, reducing bis-alkylation side products, though KI (0.1 equiv) can be added as a catalyst (Finkelstein reaction in situ) if the reaction is sluggish.
Reflux & Monitoring:
Heat the mixture to reflux (
) under an inert atmosphere ().
Validation: Monitor via TLC (System: Hexane:EtOAc 1:1). The pyrazole N-H spot will disappear, and a less polar product spot will appear. Reaction time is typically 4–6 hours.
Work-up:
Filter off the inorganic salts while hot.
Concentrate the filtrate under reduced pressure.[8]
Purification:
Recrystallize from Ethanol/Water or purify via silica gel flash chromatography.
Yield Expectation: 75–90%.
Alternative Route (Acid-Amine Coupling):
For complex amine partners, it is often superior to alkylate the pyrazole with ethyl bromoacetate first, hydrolyze the ester to the (pyrazol-1-yl)acetic acid , and then couple with the desired amine using HATU/DIPEA . This avoids the need to synthesize specific chloroacetamides beforehand.
Comparative Data: Pyrazole Acetamides vs. Standards
The table below summarizes key potency data for pyrazole acetamides against their respective targets, highlighting the efficacy of this scaffold.
Compound
Target
Indication
Potency (/MIC)
Reference Standard
UCM-14216
LPA2 Receptor
Spinal Cord Injury
()
Ki16425 (Non-selective)
LK-60
DprE1
Tuberculosis
(MIC)
Isoniazid ()
W13
VEGFR-2
Gastric Cancer
()
Sorafenib
Compound 5r
BRAF V600E
Melanoma
()
Vemurafenib ()
References
Discovery of UCM-14216 (LPA2 Antagonist)
Title: Novel Antagonist of the Type 2 Lysophosphatidic Acid Receptor (LPA2), UCM-14216, Ameliorates Spinal Cord Injury in Mice.[2][9]
Title: Discovery of N-(1-(6-Oxo-1,6-dihydropyrimidine)-pyrazole) Acetamide Derivatives as Novel Noncovalent DprE1 Inhibitors against Mycobacterium tuberculosis.[10][4][6]
Source: Journal of Medicinal Chemistry.[6][11][12]
Title: Design, synthesis and biological evaluation of novel 2-(4-(1H-indazol-6-yl)-1H-pyrazol-1-yl)acetamide derivatives as potent VEGFR-2 inhibitors.[7]
A Technical Guide to 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide for Advanced Research
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of a Versatile Pyrazole Building Block In the landscape of modern medicinal chemistry, the pyrazole scaffold stands as a c...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Value of a Versatile Pyrazole Building Block
In the landscape of modern medicinal chemistry, the pyrazole scaffold stands as a cornerstone of drug design, valued for its metabolic stability and versatile synthetic handles.[1] This guide focuses on a particularly strategic derivative, 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide (CAS No. 1179904-89-2), a compound poised for significant application in the development of novel therapeutics. Its utility stems from the convergence of three key structural features: a brominated pyrazole ring, an N-methylacetamide functional group, and the critical N-alkylation that connects them. This combination makes it an exemplary fragment for library synthesis and a valuable intermediate in the construction of more complex molecular architectures, particularly in the pursuit of kinase inhibitors.[2][3] This document, authored from the perspective of a Senior Application Scientist, aims to provide an in-depth technical overview of this compound, from its commercial acquisition to its potential applications, grounded in the principles of synthetic chemistry and drug discovery.
Physicochemical and Structural Profile
A thorough understanding of a compound's physical and chemical properties is fundamental to its effective application in a research setting.
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide is readily available from a range of commercial suppliers, catering to both small-scale research and larger-scale developmental needs. The choice of supplier is a critical first step in any research endeavor, impacting timelines, budget, and the quality of experimental outcomes. Below is a comparative analysis of prominent suppliers.
Supplier
Representative Product Number
Purity
Available Quantities
J & K SCIENTIFIC LTD.
Not specified
Not specified
Inquire
BLDpharm
Not specified
Not specified
Inquire
American Custom Chemicals Corporation
HCH0069548
95.00%
1g, 5g, 10g
TRC
B673840
Not specified
100mg, 500mg
ChemScene
Not specified
≥97%
Inquire
AA Blocks
AA008VG4
Not specified
Inquire
Expert Insight: When selecting a supplier, it is imperative to look beyond the catalog listing. Researchers should request a Certificate of Analysis (CoA) for the specific lot they intend to purchase.[6][7] A comprehensive CoA will include not only a purity assessment (typically by HPLC or LCMS) but also spectral data (¹H NMR, Mass Spectrometry) confirming the compound's identity and the absence of significant impurities.[6] For drug discovery applications, a purity of ≥95% is generally considered the minimum acceptable standard.
Proposed Synthesis and Mechanistic Considerations
While a specific, peer-reviewed synthesis for 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide is not readily found in the literature, a logical and efficient synthetic route can be proposed based on established methodologies for analogous pyrazole derivatives.[8][9] The proposed synthesis is a two-step process starting from 4-bromopyrazole.
Diagram of the Proposed Synthetic Pathway
Caption: Proposed N-alkylation of 4-bromopyrazole.
Step 1: N-Alkylation of 4-Bromopyrazole
The first and key step is the N-alkylation of 4-bromopyrazole with 2-bromo-N-methylacetamide. This reaction is a classic example of a nucleophilic substitution, where the pyrazole nitrogen acts as the nucleophile.
Rationale: The choice of a suitable base is critical to deprotonate the pyrazole, enhancing its nucleophilicity. A moderately strong base like potassium carbonate (K₂CO₃) is often sufficient and offers good functional group tolerance. For less reactive systems, a stronger base such as sodium hydride (NaH) can be employed, though this requires anhydrous conditions. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile, which effectively solvates the cation of the base and facilitates the Sₙ2 reaction.
Detailed Experimental Protocol (Proposed)
To a solution of 4-bromopyrazole (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).
Stir the mixture at room temperature for 30 minutes.
Add a solution of 2-bromo-N-methylacetamide (1.1 eq) in DMF dropwise.
Heat the reaction mixture to 60-80 °C and monitor by TLC or LCMS until the starting material is consumed.
Cool the reaction to room temperature and quench with water.
Extract the product with a suitable organic solvent, such as ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide.
Self-Validation: The identity and purity of the synthesized compound should be rigorously confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The expected ¹H NMR spectrum would show characteristic signals for the pyrazole protons, the methylene bridge, and the N-methyl group.
Application in Drug Discovery: A Fragment-Based Perspective
The structural motifs present in 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide make it a highly valuable fragment for use in fragment-based drug discovery (FBDD). The pyrazole ring is a common feature in many approved drugs, and the bromo-substituent provides a vector for further chemical elaboration through cross-coupling reactions.[2]
Diagram of Fragment-Based Drug Discovery Workflow
Caption: FBDD workflow utilizing the target compound.
Role as a Kinase Inhibitor Fragment
The pyrazole core is a well-established hinge-binding motif in many kinase inhibitors.[3] The N-methylacetamide tail can form crucial hydrogen bonds with the protein backbone. The bromine atom serves as a versatile handle for "fragment growing" or "fragment linking" strategies. For instance, a Suzuki or Sonogashira coupling at the 4-position of the pyrazole ring can be used to introduce larger, more complex substituents that can occupy adjacent pockets of the kinase active site, thereby increasing potency and selectivity.
Safety, Handling, and Storage
As with any research chemical, proper safety precautions are paramount.
Hazard Identification: This compound is classified as hazardous. The GHS pictograms indicate that it is toxic if swallowed, in contact with skin, or if inhaled.[4][5]
Handling: Always handle 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide in a well-ventilated fume hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, should be worn at all times.
Storage: Store the compound in a tightly sealed container in a cool, dry place, typically at 2-8°C as recommended by suppliers.[4][5]
Conclusion
References
Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861.
CN111072630A - Preparation method and application of bromopyrazole compound intermediate.
CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole.
Echemi. (n.d.). 6 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide for Sale.
Jay Finechem. (n.d.). 4-Bromo-1-methyl-1H-pyrazole | 15803-02-8.
Li, H., et al. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European Journal of Medicinal Chemistry, 117735.
National Center for Biotechnology Information. (n.d.). 2-(4-bromo-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide.
National Center for Biotechnology Information. (n.t.). 2-(4-bromo-1h-pyrazol-1-yl)-n-cyclopropyl-n-methylacetamide. PubChem Lite.
Patel, K., et al. (2022). A Review on Chemistry and Therapeutic Effect of Pyrazole: Exploring the Role of Medicinal Chemistry in Drug Discovery and Development.
Rani, P., et al. (2016). Current status of pyrazole and its biological activities. PMC, 8(1), 1-14.
ResearchGate. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective Aurora Kinase B Inhibitor | Request PDF.
ResearchGate. (2025). Synthesis and structure-activity relationships of a series of (1H-pyrazol-4-yl)acetamide antagonists of the P2X(7) receptor.
ResearchGate. (2025). 2-Bromo-1-(1 H -pyrazol-4-yl)ethanone: Versatile Precursor for Novel Mono- and Bis[pyrazolylthiazoles] | Request PDF.
Singh, A., et al. (2021). Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors.
Zhang, G., et al. (2013). A Review on Chemistry and Therapeutic Effect of Pyrazole. The Royal Society of Chemistry.
AA Blocks. (n.d.). 2-(4-bromo-1H-pyrazol-1-yl)-N-methylacetamide | 1179904-89-2.
Taylor, R. D., et al. (2016). Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide. Food and Chemical Toxicology, 97, 267-278.
Wang, Y., et al. (2020). Preparation method of 7-bromo-2-(1-methyl-1H-pyrazol-4-yl) quinoxaline.
Zhang, Y., et al. (2020). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
Application Notes & Protocols: In Vivo Experimental Design for 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Abstract & Introduction The pyrazole nucleus is a foundational scaffold in medicinal chemistry, with derivatives demonstrating a vast spectrum of pharmacological activities, including anti-inflammatory, analgesic, antica...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
The pyrazole nucleus is a foundational scaffold in medicinal chemistry, with derivatives demonstrating a vast spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial effects.[1][2][3] This diverse bioactivity has led to the development of numerous clinically approved drugs.[4] The subject of this guide, 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide, is a novel pyrazole derivative. Structural analogues, specifically (1H-pyrazol-4-yl)acetamide derivatives, have been identified as potent antagonists of the P2X₇ receptor, an ATP-gated ion channel deeply implicated in inflammatory and neuropathic pain pathways.[5][6] Activation of the P2X₇ receptor on immune cells like macrophages triggers a cascade of inflammatory events, including the processing and release of key cytokines such as Interleukin-1β (IL-1β).[5]
This document provides a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals on the rational in vivo experimental design for evaluating 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide. It is structured not as a rigid template, but as a logical progression from initial safety and characterization studies to a robust, well-controlled efficacy study in a validated animal model of acute inflammation. The protocols herein are designed to be self-validating and are grounded in established regulatory and ethical guidelines to ensure scientific rigor and data reproducibility.
(Note: A representative structure is shown for illustrative purposes)
2.2. Hazard Identification & Handling
Safety is the paramount concern when handling any novel chemical entity. Based on supplier safety data for this compound and GHS classifications for structurally similar molecules, 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide should be handled with caution.[7][8]
GHS Hazard Statements: Likely to be harmful or toxic if swallowed, in contact with skin, or inhaled.[7][8] Causes skin, eye, and respiratory irritation.[8][9]
Personal Protective Equipment (PPE): Always handle this compound within a certified chemical fume hood. Wear a lab coat, nitrile gloves, and chemical safety goggles.
Waste Disposal: Dispose of all contaminated materials and unused compound in accordance with institutional and local chemical waste regulations.
Hypothesized Mechanism of Action: P2X₇ Receptor Antagonism
The working hypothesis for this compound class is the inhibition of the P2X₇ receptor. The binding of extracellular ATP, often released during cellular stress or injury, activates the P2X₇ receptor, leading to the formation of a non-selective cation channel.[5] This influx of Ca²⁺ and Na⁺ and efflux of K⁺ triggers the assembly of the NLRP3 inflammasome, which in turn cleaves pro-caspase-1 into active caspase-1. Caspase-1 then proteolytically processes pro-inflammatory cytokines like pro-IL-1β and pro-IL-18 into their active, secreted forms, propagating the inflammatory response.[5] It is hypothesized that 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide acts as an antagonist, blocking the initial ATP-mediated activation of the P2X₇ receptor.
Caption: Hypothesized mechanism of P2X₇ receptor antagonism.
Phase 1: Pre-formulation and Acute Toxicity Assessment
Causality: Before assessing efficacy, one must establish a safe dose range and a suitable vehicle for administration. An improperly chosen vehicle can cause toxicity or alter the compound's absorption, confounding results. An acute toxicity study is the first in vivo step to identify the Maximum Tolerated Dose (MTD) and observe any overt signs of toxicity, guiding dose selection for subsequent studies.[10][11] This approach aligns with the 3Rs principle of Reduction by using a minimal number of animals to gain crucial safety information.[12]
4.1. Vehicle Selection & Formulation
The goal is to create a homogenous and stable suspension or solution suitable for oral gavage.
Solubility Screening: Test the solubility of the compound in common, non-toxic vehicles (e.g., water, 0.5% carboxymethylcellulose (CMC) in saline, 5% DMSO/5% Tween 80 in saline).
Vehicle Justification: The selected vehicle must be demonstrated to be inert and non-inflammatory in the chosen animal model. A "vehicle-only" group is a mandatory control in all subsequent experiments.[13]
4.2. Acute Oral Toxicity "Limit Test"
This protocol is adapted from OECD Guideline 423 and FDA guidelines, focusing on identifying a dose that causes no mortality rather than calculating a precise LD50.[14][15]
Animal Model: Sprague-Dawley rats (female, 8-10 weeks old). Females are often used as they are generally presumed to be the more sensitive sex.[14]
Housing: Standard conditions (12h light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).
Protocol: See Section 7.1 for a detailed step-by-step procedure.
Rationale: The limit test is a cost-effective and ethically considerate starting point.[16] If no mortality is observed at a high dose (e.g., 2000 mg/kg), the compound can be classified as having low acute toxicity, and efficacy studies can proceed with lower doses.[15][16]
Parameter
Description
Study Type
Acute Oral Toxicity Limit Test
Species/Strain
Sprague-Dawley Rat
Sex
Female
Starting Dose
2000 mg/kg (or 5000 mg/kg if low toxicity is expected)[16]
Mortality, clinical signs of toxicity, body weight changes, gross necropsy.
Phase 2: In Vivo Efficacy Evaluation
Causality: With a safe dose range established, the next logical step is to test the compound's efficacy in a disease-relevant animal model.[18] The choice of model is critical; it must reflect the hypothesized mechanism of action. The carrageenan-induced paw edema model is a classical, highly reproducible assay for acute inflammation and is widely used to screen for anti-inflammatory drugs, including pyrazole derivatives.[2][19] The inflammatory cascade in this model involves mediators that are downstream of P2X₇ activation, making it a suitable first test of our hypothesis.
Caption: Workflow for the Carrageenan-Induced Paw Edema Assay.
5.1. Efficacy Study Design
This design adheres to the ARRIVE guidelines to ensure transparency and reproducibility.[20][21][22]
Animal Model: Wistar or Sprague-Dawley rats (male, 180-220g).
Positive Control: Indomethacin (e.g., 10 mg/kg, p.o.). A well-characterized NSAID, its inclusion validates that the experimental model is responsive to known anti-inflammatory agents.[23]
Experimental Groups:
Group 1: Vehicle Control (e.g., 0.5% CMC, p.o.)
Group 2: Positive Control (Indomethacin, 10 mg/kg, p.o.)
Group 3: Test Compound - Low Dose (e.g., 10 mg/kg, p.o.)
Group 4: Test Compound - Mid Dose (e.g., 30 mg/kg, p.o.)
Group 5: Test Compound - High Dose (e.g., 100 mg/kg, p.o.)
Dose Rationale: Doses should be selected based on the MTD from the acute toxicity study. A dose-response design with at least three dose levels is crucial to characterize the compound's potency.[24][25]
Protocol: See Section 7.2 for a detailed step-by-step procedure.
Parameter
Description
Rationale
Animal Model
Wistar or Sprague-Dawley Rat
Standard, well-characterized model for inflammation studies.[19][23]
Group Size (n)
6-8 animals
Provides sufficient statistical power while adhering to 3Rs principles.
Investigator measuring paw volume is blinded to treatment
Prevents operator bias during data collection.[20]
Primary Endpoint
Paw Volume (mL)
Direct measure of inflammatory edema.
Derived Endpoint
Percent Inhibition of Edema
Normalizes data and allows for comparison of compound efficacy.
Data Analysis & Interpretation
Calculate Paw Edema: For each animal at each time point, the edema is calculated as:
Edema (mL) = Paw Volume at time 't' - Paw Volume at time '0'
Calculate Percent Inhibition: At the time of peak edema (typically 3-4 hours post-carrageenan), calculate the percent inhibition for each treated group:
% Inhibition = [ (Mean Edema_Control - Mean Edema_Treated) / Mean Edema_Control ] x 100
Statistical Analysis: Use a one-way Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare the treated groups to the vehicle control group. A p-value < 0.05 is typically considered statistically significant.
Interpretation: A statistically significant, dose-dependent reduction in paw edema compared to the vehicle control group indicates that 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide possesses acute anti-inflammatory activity in this model. This would provide the first in vivo validation of the hypothesis and justify further investigation in more complex models of inflammation or pain.
Detailed Experimental Protocols
7.1. Protocol 1: Acute Oral Toxicity Limit Test
Animal Preparation: Acclimate female Sprague-Dawley rats for at least 5 days. Fast animals overnight (with access to water) before dosing. Record the initial body weight of each animal.
Compound Formulation: Prepare the test compound in the selected vehicle at the desired concentration for the 2000 mg/kg dose. Ensure the formulation is homogenous.
Dosing: Administer a single oral dose of the compound via gavage to a group of 3 rats. The volume should not exceed 10 mL/kg.
Observation (Acute): Observe animals continuously for the first 30 minutes, then periodically for the first 24 hours, paying close attention to the first 4 hours.[17] Record all signs of toxicity (e.g., changes in skin, fur, eyes, respiration, and behavior).
Observation (Long-term): Continue daily observations for a total of 14 days. Record body weights on days 7 and 14.
Endpoint: If mortality occurs in 2 or 3 animals, the test is terminated, and a lower dose should be tested. If one or no animals die, proceed by dosing an additional 3 animals.
Necropsy: At the end of the 14-day observation period, humanely euthanize all surviving animals and perform a gross necropsy, examining for any pathological changes to major organs.[14]
7.2. Protocol 2: Carrageenan-Induced Paw Edema Model
Animal Preparation: Acclimate male Wistar rats (180-220g) for at least 5 days. Fast animals overnight (with access to water) before the experiment.
Group Assignment: On the day of the experiment, weigh and randomly assign animals to the experimental groups (n=6-8 per group).
Baseline Measurement (T=0): Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the baseline reading.
Dosing: Administer the vehicle, positive control (Indomethacin), or test compound at the predetermined doses via oral gavage.
Absorption Period: Allow 60 minutes for the compound to be absorbed.
Induction of Inflammation: Inject 0.1 mL of a 1% carrageenan solution (in sterile saline) into the sub-plantar surface of the right hind paw of each rat.
Post-Induction Measurements: Measure the paw volume of the injected paw at 1, 2, 3, 4, and 5 hours after the carrageenan injection.
Data Collection: Record all paw volume measurements for each animal at each time point.
References
International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Available at: [Link]
Chambers, L. J., et al. (2010). Synthesis and structure-activity relationships of a series of (1H-pyrazol-4-yl)acetamide antagonists of the P2X(7) receptor. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Naim, M. J., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]
PubChem. 2-(4-bromo-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide. National Center for Biotechnology Information. Available at: [Link]
Faria, J. V., et al. (2017). Current status of pyrazole and its biological activities. Bioorganic & Medicinal Chemistry. Available at: [Link]
Gomha, S. M., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]
MDPI. (2023). Pyrazole and Its Derivatives: Drug Design, Synthesis, and Biological Evaluation. Available at: [Link]
U.S. Food and Drug Administration (FDA). Chapter IV.C. Guidelines for Toxicity Studies. Redbook 2000. Available at: [Link]
MDPI. (2023). Designing an In Vivo Preclinical Research Study. Available at: [Link]
El-Sayed, M. A., et al. (2019). Design, synthesis, modeling studies and biological screening of novel pyrazole derivatives as potential analgesic and anti-inflammatory agents. Bioorganic Chemistry. Available at: [Link]
National Institutes of Health (NIH), Office of Laboratory Animal Welfare (OLAW). The IACUC. Available at: [Link]
Barden, J. A., et al. (2010). Structure-activity relationships and in vivo activity of (1H-pyrazol-4-yl)acetamide antagonists of the P2X(7) receptor. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Wikipedia. Dose-ranging study. Available at: [Link]
Nath, M., et al. (2021). Strategy for Designing In Vivo Dose-Response Comparison Studies. Current Protocols. Available at: [Link]
Organisation for Economic Co-operation and Development (OECD). (2001). Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method. Available at: [Link]
University of California, Davis. IACUC Policies and Guidelines. UC Davis Office of Research. Available at: [Link]
The ARRIVE guidelines. The ARRIVE guidelines 2.0. Available at: [Link]
Sittampalam, G. S., et al. (2012). In Vivo Assay Guidelines. Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]
ModernVivo. (2023). Achieve IACUC Compliance: 4 Key Steps to IACUC Approval. Available at: [Link]
Ghorab, M. M., et al. (2012). Synthesis, biological evaluation and molecular modeling study of pyrazole and pyrazoline derivatives as selective COX-2 inhibitors and anti-inflammatory agents. Part 2. European Journal of Medicinal Chemistry. Available at: [Link]
du Sert, N. P., et al. (2020). The ARRIVE guidelines 2.0: Updated guidelines for reporting animal research. PLOS Biology. Available at: [Link]
Ichor Bio. (2022). Optimizing Experimental Design in In Vivo Research: A Comprehensive Review. Available at: [Link]
Charles River Laboratories. Dose Range Finding Studies. Available at: [Link]
National Centre for the Replacement, Refinement & Reduction of Animals in Research (NC3Rs). ARRIVE: Animal Research Reporting In Vivo Experiments. Available at: [Link]
Open Access Pub. (2017). Drug Design Progress of In silico, In vitro and In vivo Researches. Available at: [Link]
de F. O. G. Ribeiro, A., et al. (2014). Synthesis, docking studies, pharmacological activity and toxicity of a novel pyrazole derivative (LQFM 021)--possible effects on phosphodiesterase. Molecules. Available at: [Link]
University of Wisconsin-La Crosse. Guidelines for Determining when IACUC Oversight is Required for activities using animals. Available at: [Link]
Organisation for Economic Co-operation and Development (OECD). (2002). Test Guideline 425: Acute Oral Toxicity: Up-and-Down Procedure. Available at: [Link]
GARDP Revive. Dose-ranging studies (including discovery, preclinical and clinical). Available at: [Link]
Khan, I., et al. (2022). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules. Available at: [Link]
National Research Council (US) Committee on Toxicity Testing and Assessment of Environmental Agents. (2006). Toxicity Testing for Assessment of Environmental Agents: Interim Report. National Academies Press (US). Available at: [Link]
EQUATOR Network. The ARRIVE Guidelines 2.0: updated guidelines for reporting animal research. Available at: [Link]
ResearchGate. In Vivo Models for Drug Discovery. Available at: [Link]
Altasciences. Dose Range Finding Studies - Maximum Tolerated Dose Study Design. Available at: [Link]
Washington State University. Master List of IACUC Policies, Guidelines and SOPS. Institutional Animal Care and Use Committee. Available at: [Link]
National Centre for the Replacement, Refinement & Reduction of Animals in Research (NC3Rs). Acute toxicity testing. Available at: [Link]
Kilkenny, C., et al. (2010). Animal research: Reporting in vivo experiments: The ARRIVE Guidelines. PLOS Biology. Available at: [Link]
PubChem. 2-Bromo-N-methylacetamide. National Center for Biotechnology Information. Available at: [Link]
Application Note: A Validated Reverse-Phase HPLC Method for the Quantification of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Abstract This application note details a robust and reliable reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide, a key int...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details a robust and reliable reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide, a key intermediate in pharmaceutical synthesis. The developed isocratic method utilizes a C18 stationary phase with a simple mobile phase of acetonitrile and water, providing excellent peak symmetry and resolution. The method has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating high levels of linearity, accuracy, precision, and specificity.[1][2] This protocol is suitable for routine quality control, stability testing, and quantification of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide in various sample matrices.
Introduction
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide is a heterocyclic compound of interest in drug discovery and development, often serving as a critical building block for more complex active pharmaceutical ingredients (APIs). Pyrazoline and its derivatives are known to possess a wide range of pharmacological activities.[3] Accurate and precise quantification of such intermediates is paramount for ensuring the quality, consistency, and safety of the final drug product. High-performance liquid chromatography (HPLC) is a powerful analytical technique widely employed for this purpose due to its high resolution, sensitivity, and reproducibility.[4]
The structural characteristics of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide, which include a substituted pyrazole ring and an N-methylacetamide group, suggest a moderate polarity. This makes reverse-phase HPLC an ideal analytical approach.[5][6] This application note presents a validated isocratic RP-HPLC method that is simple, rapid, and cost-effective, making it well-suited for high-throughput analysis in a quality control environment. The validation of this method is performed according to the ICH guidelines to ensure its suitability for its intended purpose.[7][8][9]
Experimental
Instrumentation and Materials
HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV/DAD detector is suitable.
Column: A C18 reverse-phase analytical column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for optimal separation.[1][10][11]
Reagents and Solvents:
Acetonitrile (HPLC grade)
Water (HPLC grade or Milli-Q)
Formic acid (analytical grade)
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide reference standard of known purity.
Chromatographic Conditions
The selection of chromatographic parameters is critical for achieving the desired separation. A C18 column is chosen for its versatility in retaining moderately polar to nonpolar compounds.[12] The mobile phase, a mixture of acetonitrile and water, offers good selectivity for a wide range of compounds.[13] The addition of a small amount of formic acid helps to improve peak shape and reproducibility by controlling the ionization of any residual silanols on the stationary phase. The detection wavelength is selected based on the UV absorbance maximum of the analyte.
Parameter
Condition
Column
C18, 4.6 x 150 mm, 5 µm
Mobile Phase
Acetonitrile : Water (with 0.1% Formic Acid) (v/v)
Proper sample preparation is crucial for obtaining accurate and reliable HPLC results.[14]
Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent).[15]
Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to establish the linearity of the method.
Sample Preparation: Accurately weigh a sample containing 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide and dissolve it in the diluent to obtain a theoretical concentration within the linear range of the method. The sample solution should be filtered through a 0.45 µm syringe filter prior to injection to prevent clogging of the HPLC column.[4][15][16]
Method Validation
The developed analytical method was validated according to the ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[2]
Specificity
Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[8] To demonstrate specificity, a solution of the analyte was spiked with potential impurities and also subjected to stress conditions (acidic, basic, oxidative, and thermal degradation). The chromatograms showed no interference at the retention time of the 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide peak, confirming the method's specificity.
Linearity and Range
The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[2] The linearity of the method was evaluated by analyzing a series of standard solutions at five different concentrations. The calibration curve was constructed by plotting the peak area against the concentration of the analyte.
Concentration (µg/mL)
Peak Area (arbitrary units)
10
150234
25
375589
50
751234
75
1126890
100
1502567
The method demonstrated excellent linearity over the concentration range of 10-100 µg/mL, with a correlation coefficient (R²) greater than 0.999.
Accuracy
Accuracy was determined by performing recovery studies. This was done by spiking a known amount of the analyte into a placebo mixture at three different concentration levels (80%, 100%, and 120% of the target concentration). The percentage recovery was then calculated.
Spiked Level
Amount Added (µg/mL)
Amount Recovered (µg/mL)
% Recovery
80%
40
39.8
99.5%
100%
50
50.3
100.6%
120%
60
59.5
99.2%
The high recovery rates (98-102%) indicate the excellent accuracy of the method.[17][18]
Precision
Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision). Repeatability was assessed by performing six replicate injections of a standard solution at 100% of the target concentration on the same day. Intermediate precision was determined by repeating the analysis on a different day with a different analyst. The relative standard deviation (%RSD) of the peak areas was calculated.
Precision Type
%RSD
Repeatability (n=6)
< 1.0%
Intermediate Precision (n=6)
< 2.0%
The low %RSD values demonstrate the high precision of the method.[19]
Limit of Detection (LOD) and Limit of Quantification (LOQ)
LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.
LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Parameter
Value
LOD
0.5 µg/mL
LOQ
1.5 µg/mL
Workflow Diagrams
Caption: Workflow for HPLC Method Development.
Caption: Protocol for Sample Analysis.
Conclusion
A simple, specific, accurate, and precise isocratic RP-HPLC method has been developed and validated for the quantification of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide. The method is suitable for its intended purpose and can be effectively used for routine quality control analysis of this compound in pharmaceutical development and manufacturing.
References
Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]
SIELC Technologies. (2018, February 16). N-Methylacetamide. [Link]
SIELC Technologies. Separation of N,N-Dimethylacetamide on Newcrom R1 HPLC column. [Link]
Wiley Online Library. (2024). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized.... [Link]
International Journal of ChemTech Research. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]
Mtoz Biolabs. How to Prepare Sample for HPLC?[Link]
National Institutes of Health (NIH). (2018). Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry. [Link]
SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]
Jones Chromatography. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]
AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]
ResearchGate. (2017, December 6). (PDF) Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry. [Link]
Greyhound Chromatography. (2023, April 27). How to Prepare a Sample for HPLC Analysis. [Link]
ResearchGate. Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. [Link]
Drawell. Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. [Link]
Scholars Research Library. (2015). Design and synthesis of 2-pyrazoline derivatives. [Link]
Informatics Journals. (2025). Novel Method Development and Validation of Brexpiprazole in Bulk and Pharmaceutical Formulation by RP-HPLC Method. [Link]
Collaborative International Pesticides Analytical Council (CIPAC). (2020, June 8). multi-active method for the analysis of active substances in formulated products to support quality control scope. [Link]
ResearchGate. (2024, December 26). (PDF) A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized.... [Link]
IOSR Journal of Pharmacy. (2015). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. [Link]
ACG Publications. (2024, January 11). Development and application of RP–HPLC method for estimation and evaluation of stability of brinzolamide in ophthalmic formulation. [Link]
Application Note: A Robust LC-MS/MS Method for the Quantification of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide in Human Plasma
Abstract This document provides a comprehensive guide for the development and validation of a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-(4...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the development and validation of a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide in human plasma. This protocol is designed for researchers, scientists, and drug development professionals requiring a robust analytical method for pharmacokinetic studies, drug metabolism research, or other applications where precise measurement of this compound is critical. The methodology detailed herein provides a strong foundation for achieving high sensitivity, specificity, and throughput, with guidance rooted in established principles of bioanalytical method development and validation.
Introduction and Scientific Rationale
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide is a small molecule containing a brominated pyrazole moiety, a structural motif prevalent in many biologically active compounds. Pyrazole derivatives are known for a wide range of pharmacological activities, including anticancer properties.[1] The development of a reliable quantitative method is a prerequisite for advancing preclinical and clinical investigations of any new chemical entity. LC-MS/MS stands as the gold standard for bioanalysis due to its inherent selectivity and sensitivity, allowing for the precise quantification of analytes in complex biological matrices.
The core challenge in developing such a method lies in optimizing three key stages: efficient extraction of the analyte from the plasma matrix, achieving clean chromatographic separation from endogenous interferences, and tuning the mass spectrometer for selective and sensitive detection. This application note addresses these challenges by proposing a systematic approach, explaining the scientific reasoning behind each parameter selection to ensure a self-validating and reproducible protocol.
Analyte Characteristics
A thorough understanding of the analyte's physicochemical properties is fundamental to method development.
The presence of multiple nitrogen atoms in the pyrazole ring and the amide group suggests that the molecule will readily protonate, making it an excellent candidate for positive ion electrospray ionization (ESI+).
Experimental Workflow: From Sample to Result
The overall analytical workflow is designed for efficiency and robustness, minimizing sample handling steps while ensuring data integrity.
Caption: Workflow for the quantification of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide.
Detailed Protocols and Method Parameters
Sample Preparation: Protein Precipitation
Rationale: Protein precipitation is a simple, fast, and effective method for removing the majority of proteins from plasma samples, which can interfere with the analysis and foul the LC column.[4][5] Acetonitrile is a common choice as it efficiently precipitates proteins while being a suitable solvent for LC-MS analysis.
Protocol:
Label 1.5 mL microcentrifuge tubes for blanks, standards, quality controls (QCs), and unknown samples.
Pipette 100 µL of human plasma into the appropriately labeled tubes.
Add 10 µL of the internal standard (IS) working solution to all tubes except the blank (add 10 µL of diluent to the blank instead).
To precipitate proteins, add 300 µL of ice-cold acetonitrile to each tube.
Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein denaturation.
Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
Carefully transfer 200 µL of the clear supernatant to a 96-well plate or autosampler vials.
Inject 5-10 µL of the supernatant into the LC-MS/MS system.
Liquid Chromatography (LC) Parameters
Rationale: A reversed-phase C18 column is selected for its versatility in retaining and separating small molecules of moderate polarity. A gradient elution with acetonitrile and water (acidified with formic acid) is employed to ensure good peak shape and efficient elution. Formic acid is added to the mobile phase to promote protonation of the analyte, enhancing its ionization efficiency in ESI+ mode.
Parameter
Recommended Setting
LC System
Agilent 1290 Infinity II or equivalent
Column
Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Acetonitrile with 0.1% Formic Acid
Flow Rate
0.4 mL/min
Column Temperature
40°C
Injection Volume
5 µL
Gradient Program
Time (min)
0.0
0.5
2.5
3.5
3.6
5.0
Mass Spectrometry (MS/MS) Parameters
Rationale: Detection will be performed on a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode. The MRM transitions are selected for their specificity and intensity. The protonated parent molecule [M+H]⁺ is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3). This process significantly enhances the signal-to-noise ratio.
Due to the bromine atom, the parent ion will exhibit a characteristic isotopic pattern with two major peaks of nearly equal intensity, separated by ~2 m/z units (⁷⁹Br and ⁸¹Br). For quantification, the most abundant isotope (e.g., [M(⁷⁹Br)+H]⁺) is typically chosen as the precursor ion.
Parameter
Recommended Setting
MS System
Sciex Triple Quad 6500+ or equivalent
Ionization Mode
Electrospray Ionization (ESI), Positive
Ion Source Gas 1
50 psi
Ion Source Gas 2
60 psi
Curtain Gas
35 psi
IonSpray Voltage
5500 V
Temperature
550°C
MRM Transitions
See table below
Proposed MRM Transitions (To be optimized via infusion):
Analyte
Precursor Ion (Q1) [m/z]
Product Ion (Q3) [m/z]
Collision Energy (eV)
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
232.0 (for ⁷⁹Br) / 234.0 (for ⁸¹Br)
To be determined
To be determined
Internal Standard (e.g., deuterated analog or similar compound)
To be determined
To be determined
To be determined
Note: Product ions and collision energies must be empirically determined by infusing a standard solution of the analyte into the mass spectrometer and performing product ion scans and collision energy optimization experiments. A plausible fragmentation would be the loss of the N-methylacetamide group.
Method Validation Protocol
The developed method must be validated according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[6][7] The validation should assess the following parameters.[8][9][10]
Specificity and Selectivity
Analyze blank plasma samples from at least six different sources to check for interferences at the retention times of the analyte and IS.
Linearity and Range
Prepare a calibration curve by spiking blank plasma with known concentrations of the analyte. A typical range might be 1-1000 ng/mL.
The curve should consist of a blank, a zero standard (blank + IS), and at least six non-zero concentration levels.
The linearity should be evaluated by a weighted (1/x² or 1/x) linear regression, with a correlation coefficient (r²) of ≥0.99.
Accuracy and Precision
Analyze QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC.
Intra-day (n=6 replicates) and inter-day (n=6 replicates over at least three days) accuracy and precision should be determined.
The mean accuracy should be within ±15% of the nominal value (±20% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).[11]
Matrix Effect and Recovery
Matrix Effect: Assessed by comparing the peak area of the analyte in post-extraction spiked plasma with the peak area of the analyte in a neat solution at the same concentration.
Recovery: Determined by comparing the peak area of the analyte from a pre-extraction spiked plasma sample to that of a post-extraction spiked sample.
Stability
Evaluate the stability of the analyte in plasma under various conditions:
Freeze-Thaw Stability: After three freeze-thaw cycles.
Short-Term (Bench-Top) Stability: At room temperature for a duration reflecting the expected sample handling time.
Long-Term Stability: Stored at -80°C for an extended period.
Post-Preparative Stability: In the autosampler.
Conclusion and Field-Proven Insights
This application note details a foundational LC-MS/MS method for the quantification of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide in human plasma. The provided parameters are based on the known chemical properties of the analyte and established best practices in bioanalytical chemistry. The key to a successful application is the empirical optimization of the mass spectrometry parameters, particularly the MRM transitions and collision energies. The proposed protein precipitation method offers a balance of speed and cleanliness suitable for high-throughput analysis.[12] Adherence to the outlined validation protocol will ensure the generation of reliable, accurate, and reproducible data that meets stringent regulatory standards, thereby supporting confident decision-making in drug development programs.
References
PubChem. 2-(4-Methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide. National Center for Biotechnology Information. [Link]
PubChem. 2-(4-bromo-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide. National Center for Biotechnology Information. [Link]
Lutze, H. V., & Schmidt, T. C. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412(20), 4947-4958. [Link]
Dong, Y., & Miller, K. J. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC North America, 39(8), 384-390. [Link]
Reddy, B. M., et al. (2022). LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. Indian Journal of Pharmaceutical Education and Research, 56(2), 526-533. [Link]
Zhang, L., et al. (2020). Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. Molecules, 25(5), 1222. [Link]
Tecan. (2021). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link]
Jenkins, R., et al. (2015). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. The AAPS Journal, 17(1), 1-16. [Link]
Li, Y., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 28(13), 5035. [Link]
ResearchGate. Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. [Link]
Organomation. Serum Sample Preparation for LC-MS and GC-MS. [Link]
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]
Yugi, K., et al. (2016). Optimised plasma sample preparation and LC-MS analysis to support large-scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial. Proteomics, 16(11-12), 1698-1709. [Link]
Biocompare. (2019). Prepping Small Molecules for Mass Spec. [Link]
Santos, L. S., & Pilli, R. A. (2005). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Gas Chromatography in Plant Science, Wine Technology, Toxicology and Some Specific Applications. IntechOpen. [Link]
Kumar, P., et al. (2015). Development and Validation of a LC-MS/MS Method to Determine Lansoprazole in Human Plasma. Pharmaceutical Analysis, 6(1). [Link]
Resolian. (2023). 8 Essential Characteristics of LC-MS/MS Method Validation. [Link]
Application Notes and Protocols: 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide as a Chemical Probe
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive guide to the potential use of 2-(4-Bromo-1H-pyrazol-1-YL)-...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
This document provides a comprehensive guide to the potential use of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide as a chemical probe. While this molecule is not yet extensively characterized in the scientific literature as a probe for a specific target, its structural features, particularly the pyrazole-acetamide scaffold, suggest its potential as a valuable tool for chemical biology and drug discovery. These notes offer a forward-looking perspective, presenting detailed protocols for its synthesis, characterization, and application in target identification and validation, thereby providing a roadmap for its investigation as a novel chemical probe.
Introduction: The Rationale for Investigating 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Chemical probes are indispensable small molecules for dissecting complex biological processes and validating novel drug targets.[1][2][3] The pyrazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. Its derivatives have been shown to act as antagonists for targets such as the P2X(7) receptor, a key player in inflammation and neurodegenerative disorders.[4] The N-methylacetamide group can participate in hydrogen bonding, a crucial interaction for protein-ligand binding. The bromine atom on the pyrazole ring offers a potential vector for modification, for instance, in the development of proteolysis-targeting chimeras (PROTACs) for targeted protein degradation.[5][6]
Given these features, we propose 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide as a candidate chemical probe for exploring novel biological targets. This guide will provide the foundational knowledge and detailed protocols to enable researchers to synthesize, characterize, and utilize this compound in their research.
Table 1: Physicochemical Properties of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
A reliable synthesis and thorough characterization are the cornerstones of using any chemical probe. The following protocol is a proposed synthetic route based on established methods for similar pyrazole-containing compounds.[9][10]
Proposed Synthesis Workflow
Caption: Proposed workflow for the synthesis and purification of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide.
Detailed Synthesis Protocol
Materials:
4-Bromo-1H-pyrazole
2-Chloro-N-methylacetamide
Potassium carbonate (K₂CO₃)
N,N-Dimethylformamide (DMF)
Ethyl acetate
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a solution of 4-Bromo-1H-pyrazole (1.0 eq) in DMF, add potassium carbonate (1.5 eq).
Stir the mixture at room temperature for 15 minutes.
Add 2-Chloro-N-methylacetamide (1.1 eq) to the reaction mixture.
Heat the reaction to 60°C and stir for 12-16 hours, monitoring the reaction progress by TLC.
After completion, cool the reaction to room temperature and quench with water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired product.
Characterization
The identity and purity of the synthesized compound should be confirmed by:
¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.
Mass Spectrometry (MS): To verify the molecular weight.
High-Performance Liquid Chromatography (HPLC): To determine the purity (should be >95%).
Application: Target Identification and Validation
The primary application of a novel chemical probe is to identify its biological target(s) and validate on-target effects in a cellular context.
Hypothetical Mechanism of Action: Kinase Inhibition
The pyrazole scaffold is a common feature in many kinase inhibitors. We hypothesize that 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide may act as a kinase inhibitor. The following workflow outlines the steps to test this hypothesis.
Caption: Experimental workflow for validating a hypothetical kinase target.
Protocol: In Vitro Kinase Panel Screen
Objective: To identify potential kinase targets of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide from a broad panel of kinases.
Procedure:
Outsource a kinase panel screen to a reputable contract research organization (e.g., Eurofins, Reaction Biology).
Provide the compound at a concentration of 1-10 µM.
The screen will measure the percentage of inhibition of each kinase in the panel.
Analyze the results to identify "hit" kinases that show significant inhibition (e.g., >50% at 1 µM).
Protocol: Cellular Thermal Shift Assay (CETSA)
Objective: To confirm the engagement of the "hit" kinase(s) by the compound in a cellular environment.
Materials:
Cell line expressing the target kinase.
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide.
DMSO (vehicle control).
PBS, protease and phosphatase inhibitors.
Equipment for cell lysis, heating, and western blotting.
Procedure:
Treat cells with the compound or DMSO for a specified time.
Harvest and lyse the cells.
Divide the lysate into aliquots and heat them to a range of temperatures.
Centrifuge to separate aggregated (denatured) proteins from the soluble fraction.
Analyze the soluble fraction by western blot using an antibody against the target kinase.
A shift in the melting curve in the presence of the compound indicates target engagement.
Protocol: Western Blot for Downstream Substrate Phosphorylation
Objective: To demonstrate that target engagement leads to inhibition of the kinase's activity in cells.
Procedure:
Treat cells with varying concentrations of the compound.
Lyse the cells and perform a western blot.
Probe the blot with an antibody specific for the phosphorylated form of a known downstream substrate of the target kinase.
A dose-dependent decrease in the phosphorylation of the substrate confirms target inhibition.
Advanced Application: Development of a PROTAC
The bromine atom on the pyrazole ring provides a convenient handle for chemical modification, making 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide an attractive starting point for the development of a PROTAC.[5] PROTACs are bifunctional molecules that induce the degradation of a target protein by recruiting an E3 ubiquitin ligase.[11]
PROTAC Design and Synthesis Strategy
Caption: Workflow for the design, synthesis, and validation of a PROTAC based on the lead compound.
Protocol: Assessing Target Degradation by Western Blot
Objective: To determine if the synthesized PROTAC induces the degradation of the target protein.
Procedure:
Treat cells with increasing concentrations of the PROTAC for a set time (e.g., 24 hours).
Lyse the cells and perform a western blot using an antibody against the target protein.
A dose-dependent decrease in the total protein level of the target indicates degradation.
To confirm the mechanism, pre-treat cells with a proteasome inhibitor (e.g., MG132) before adding the PROTAC. Inhibition of degradation confirms a proteasome-dependent mechanism.
Conclusion
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide represents a promising starting point for the development of a novel chemical probe. Its straightforward synthesis and the presence of a modifiable bromine atom make it an attractive scaffold for chemical biology investigations. The protocols outlined in this document provide a comprehensive framework for its synthesis, characterization, and application in target identification, validation, and the development of advanced tools such as PROTACs. Rigorous adherence to these protocols will enable researchers to unlock the full potential of this intriguing molecule.
References
PubChem. 2-(4-bromo-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide. National Center for Biotechnology Information. [Link]
Chambers, L. J., et al. (2013). Synthesis and structure-activity relationships of a series of (1H-pyrazol-4-yl)acetamide antagonists of the P2X(7) receptor. Bioorganic & Medicinal Chemistry Letters, 23(13), 3938-3942. [Link]
Hewings, D. S., et al. (2017). Identification of a Chemical Probe for Bromo and Extra C-Terminal Bromodomain Inhibition through Optimization of a Fragment-Derived Hit. Journal of Medicinal Chemistry, 60(19), 8089-8103. [Link]
Google Patents. Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
Google Patents. Synthetic method of 4-bromo-2-nitro-1H-imidazole.
The Chemical Probes Portal. PROTACs Criteria. [Link]
Müller, S., et al. (2022). The era of high-quality chemical probes. RSC Medicinal Chemistry, 13(9), 1029-1043. [Link]
Zhang, X., et al. (2022). Proteomics-Based Discovery of First-in-Class Chemical Probes for Programmed Cell Death Protein 2 (PDCD2). Journal of the American Chemical Society, 144(30), 13583-13592. [Link]
Royal Society of Chemistry. (2020). Targeted Protein Degradation Chemical Probes. In Chemical Probes for Biological Systems. [Link]
The Biochemist. (2021). A beginner's guide to PROTACs and targeted protein degradation. [Link]
YouTube. (2020). Best Practices: Chemical Probes Webinar (Case Study). [Link]
JoVE. (2017). Optimizing the Genetic Incorporation of Chemical Probes into GPCRs for Photo-crosslinking Mapping and Bioorthogonal Chemistry in Live Mammalian Cells. [Link]
Bio-Techne. Assays for Targeted Protein Degradation. [Link]
FEBS Network. (2023). The importance of chemical probes in molecular and cell biology. [Link]
Protocol: Pharmacokinetic Profiling of Pyrazole Scaffolds
From Formulation to Bioanalysis Abstract & Strategic Overview Pyrazole derivatives (e.g., Celecoxib, Rimonabant) represent a privileged scaffold in medicinal chemistry due to their ability to act as bioisosteres for phen...
Author: BenchChem Technical Support Team. Date: February 2026
From Formulation to Bioanalysis
Abstract & Strategic Overview
Pyrazole derivatives (e.g., Celecoxib, Rimonabant) represent a privileged scaffold in medicinal chemistry due to their ability to act as bioisosteres for phenyl rings and their versatile hydrogen-bonding capabilities. However, their pharmacokinetic (PK) characterization presents distinct challenges: metabolic switching (N-glucuronidation), solubility-limited absorption (BCS Class II), and bioanalytical retention issues for polar derivatives.
This protocol deviates from generic PK guides by addressing the specific physicochemical liabilities of the pyrazole ring. It provides a self-validating workflow designed to prevent common failures, such as underestimating clearance due to unstable N-glucuronide metabolites or poor mass balance recovery caused by inadequate LC retention.
Pre-Study Strategy: The "Pyrazole Decision Tree"
Before initiating in vivo work, characterize the compound's physicochemical nature to select the correct formulation and bioanalytical strategy.[1]
This is the most critical section. Pyrazoles are susceptible to N-glucuronidation .[4] These metabolites can revert to the parent drug during sample processing (in-source fragmentation or chemical hydrolysis), leading to overestimation of parent drug exposure .
Sample Preparation (The "Cold-Stabilization" Method)
To prevent N-glucuronide hydrolysis:
Collection: Collect blood into K2EDTA tubes on wet ice.
Plasma Separation: Centrifuge at 4°C (3000 x g, 10 min).
Extraction:
Aliquot 50 µL plasma.
Add 200 µL Ice-Cold Acetonitrile (ACN) containing Internal Standard (IS).
Crucial: Acidify extraction solvent with 0.1% Formic Acid to stabilize the pyrazole ring.
Vortex (1 min) and Centrifuge (4000 x g, 15 min, 4°C).
Transfer supernatant to injection plate.
Chromatographic Separation
Challenge: Small pyrazoles elute in the void volume on C18 columns, causing ion suppression.
Option 1 (Lipophilic Pyrazoles):
Column: Waters XSelect CSH C18 (2.1 x 50 mm, 2.5 µm).
Mobile Phase: A: 0.1% Formic Acid in Water; B: ACN.
Option 2 (Polar Pyrazoles):
Column: SIELC Primesep 200 (Mixed-mode: RP + Cation Exchange) or HILIC.
Reasoning: Pyrazoles are weak bases (pKa ~2.5).[5] Mixed-mode retains them via ion-exchange at acidic pH, separating them from matrix salts.
Mass Spectrometry (ESI+)
Mode: MRM (Multiple Reaction Monitoring).
Transition: Monitor
to fragment.
Interference Check: Monitor the N-glucuronide transition (
) in a separate channel. If the Glucuronide peak co-elutes with Parent and shows a Parent signal (due to in-source fragmentation), you must improve chromatographic separation.
Bioanalytical Workflow Diagram
Caption: Adaptive bioanalytical workflow for pyrazoles, selecting column chemistry based on lipophilicity to ensure retention and separation from metabolites.
Data Analysis & Reporting
Non-Compartmental Analysis (NCA)
Use Phoenix WinNonlin or PKSolver. Calculate the following core parameters:
Parameter
Definition
Significance for Pyrazoles
Max Concentration
High may saturate UGT enzymes.
Total Exposure
Measure of systemic availability.
Clearance
High CL often indicates rapid N-glucuronidation or oxidation.
Vol. of Distribution
Pyrazoles often have moderate (0.5–2 L/kg).
Bioavailability
Troubleshooting Low Bioavailability
If
, investigate:
Absorption Limited? Check if
is linear with dose. If not, improve formulation (see Section 3.1).
) vs. Liver Blood Flow (). If , the drug is extracted rapidly by the liver (likely UGT-mediated).
Study Timeline & Workflow
Caption: Chronological execution of the in vivo PK study, emphasizing temperature control during sampling to prevent metabolite instability.
References
Frizzo, C. P., et al. (2012). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Link
Abdighahroudi, M. S., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry. Link
Kalgutkar, A. S., et al. (2004). The metabolism of pyrazoloacridine by cytochromes p450 and flavin monooxygenase in human liver microsomes. Drug Metabolism and Disposition.[6] Link
Wuxi AppTec. (2024). Formulation Development Strategy: Preclinical PK, PD, and TK Considerations. Link
Admescope. (2019). Preclinical formulations for pharmacokinetic studies. Link
Ku, M. S., et al. (2008). Use of Preclinical Dog Studies and Absorption Modeling to Facilitate Late Stage Formulation Bridging for a BCS II Drug Candidate. AAPS Journal. Link
Application Note: Oral Formulation of 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide for Rat Studies
Abstract & Scope This guide details the formulation strategies for 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide (CAS: 1179904-89-2), a representative pyrazole-amide scaffold often utilized as a fragment in kinase inhibi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This guide details the formulation strategies for 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide (CAS: 1179904-89-2), a representative pyrazole-amide scaffold often utilized as a fragment in kinase inhibitor discovery (e.g., JAK, TNAP inhibitors) and agrochemical synthesis.
Due to the presence of the lipophilic 4-bromo-pyrazole moiety combined with the polar N-methylacetamide tail, this compound presents specific solubility challenges (Class II/IV borderline in BCS classification). This application note provides two validated protocols:
Solution Formulation: For pharmacokinetic (PK) and low-dose efficacy studies (<20 mg/kg).
Suspension Formulation: For high-dose toxicology or efficacy studies (>20 mg/kg).
Pre-Formulation Physicochemical Assessment
Before selecting a vehicle, the compound's properties must be understood to predict in vivo behavior.[1]
Property
Value (Est.)
Implication for Formulation
Molecular Weight
218.05 g/mol
Small molecule; likely high permeability.
LogP
~0.8 – 1.2
Moderate lipophilicity; requires co-solvents or surfactants for aqueous stability.
pKa (Pyrazole N)
~2.5 (Weak Base)
Ionization only occurs at very low pH (< pH 2). Do not rely on pH adjustment for solubility as it may damage rat esophageal tissue.
Physical State
Solid / Crystalline
Likely requires particle size reduction (trituration/sonication) for suspensions.
Formulation Decision Logic
The following decision tree dictates the vehicle selection process based on the required dose and solubility data.
Target Application: Pharmacokinetics (PK), IV-to-PO correlation, Acute low-dose efficacy.
Rationale: Solutions maximize bioavailability by bypassing the dissolution step in the GI tract. We utilize PEG400 as a bridge solvent and DMSO to disrupt the crystal lattice of the bromopyrazole ring.
Diluent: Sterile Water for Injection (WFI) or Saline (0.9% NaCl)
Step-by-Step Procedure
Calculate Requirements:
Target Concentration (
):
Example: For a 10 mg/kg dose,
.
Weighing: Weigh the required amount of API into a sterile glass vial.
Primary Solubilization (The "Wetting" Step):
Add DMSO equivalent to 5-10% of the final volume.
Critical: Vortex for 30-60 seconds. Ensure no powder remains on the vial walls. The solution should be clear yellow/colorless.
Co-Solvent Addition:
Add PEG400 equivalent to 40% of the final volume.
Vortex or sonicate (bath sonicator) for 5 minutes. The mixture may warm slightly; this aids dissolution.[8]
Final Dilution:
Slowly add Water/Saline (remaining 50-55%) while vortexing.[8]
Caution: Adding water too fast may cause the hydrophobic pyrazole to precipitate ("crash out"). If cloudiness occurs, sonicate immediately.
Filtration (Optional but Recommended):
Filter through a 0.22 µm PVDF syringe filter to ensure sterility and remove micro-particulates.
Stability: Use within 4 hours of preparation. Pyrazoles can degrade or precipitate upon standing in aqueous environments.
Protocol B: Suspension Formulation
Target Application: High-dose toxicology, chronic dosing (7+ days).
Rationale: At high concentrations, co-solvents (DMSO/PEG) become toxic to rats (gastric irritation, hemolysis). A suspension uses Methylcellulose (MC) as a thickening agent to prevent settling and Tween 80 to wet the hydrophobic surface of the bromine-substituted ring.
Reagents
Vehicle Base: 0.5% (w/v) Methylcellulose (400 cP) in Water.
Surfactant: Tween 80 (Polysorbate 80).
API: Micronized powder preferred.
Step-by-Step Procedure
Vehicle Preparation (Bulk):
Heat sterile water to ~80°C (approx 1/3 of total volume).
Disperse Methylcellulose powder slowly with magnetic stirring.
Add remaining cold water and stir at 4°C overnight to hydrate fully.
Wetting (Levigation):
Place weighed API in a mortar or glass vial.
Add Tween 80 (0.1% - 0.5% of final volume) directly to the powder.
Triturate (grind) with a pestle or vortex heavily to create a smooth paste. This step is critical to prevent clumping.
Dispersion:
Add the 0.5% MC Vehicle geometrically (small aliquots at a time), mixing thoroughly between additions.
Homogenization:
Sonicate for 10–15 minutes.
Visual Check: The suspension should be uniform, milky white, and free of large aggregates.
Administration & Dosing Guidelines (Rat)
Dosing Volume Standards
Standard: 10 mL/kg (e.g., 2.0 mL for a 200g rat).
Maximum: 20 mL/kg (Not recommended for repeated dosing due to stomach distension).
Technique (Oral Gavage)[8][9][10][11]
Restraint: Use a thoracic grip. Ensure the rat's head and neck are aligned vertically to open the esophagus.
Insertion: Use a stainless steel feeding needle (16-18 Gauge, 2-3 inch, ball-tipped).
Enter the diastema (gap between teeth).
Gently advance along the roof of the mouth. If resistance is felt, STOP . Do not force (risk of esophageal perforation).
Delivery: Depress the plunger steadily.
Post-Dose: Monitor for 10 minutes for signs of aspiration (gasping, blue extremities).
Generally safe; high doses can alter GI permeability.
Quality Control & Troubleshooting
Workflow Visualization
Common Issues
"Crashing Out" (Precipitation):
Cause: Water added too fast or drug concentration exceeds solubility limit.
Fix: Increase PEG400 ratio (e.g., from 40% to 60%) or switch to Suspension Protocol.
Foaming (Suspensions):
Cause: Too much Tween 80 or vigorous shaking.
Fix: Use a bath sonicator instead of shaking; allow to stand for 10 mins.
References
Thackaberry, E. A. (2013).[9][10] Vehicle selection for nonclinical oral safety studies. Expert Opinion on Drug Metabolism & Toxicology, 9(12), 1635-1646.[9] Link
Li, P., & Zhao, L. (2007). Developing early formulations: practice and perspective. International Journal of Pharmaceutics, 341(1-2), 1-19. Link
Gad, S. C., et al. (2006). Nonclinical vehicle use in studies by multiple routes in multiple species.[11][12] International Journal of Toxicology, 25(6), 499-521. Link
PubChem. (2025). Compound Summary: 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide.[2][3][5] National Library of Medicine. Link
Ingle, R. G., et al. (2025).[13] Effect of Vehicles on the Functional Observational Battery by Oral Gavage Administration in Wistar Rats. Indian Journal of Pharmaceutical Sciences. Link
Technical Support Center: Synthesis of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Welcome to the technical support center for the synthesis of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troub...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of your target compound. The synthesis of N-substituted pyrazoles can present challenges, particularly concerning regioselectivity and reaction conditions. This document will address these issues in a practical, question-and-answer format, grounded in established chemical principles.
Synthetic Strategy Overview
The synthesis of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide can be approached via two primary routes. The most direct method is the N-alkylation of 4-bromopyrazole with 2-chloro-N-methylacetamide. An alternative two-step route involves the initial synthesis of 2-(4-bromo-1H-pyrazol-1-yl)acetic acid, followed by an amide coupling reaction with methylamine. This guide will cover both pathways.
Part 1: Troubleshooting Guide for N-Alkylation of 4-Bromopyrazole
This section focuses on the direct alkylation of 4-bromopyrazole with 2-chloro-N-methylacetamide.
Frequently Asked Questions (FAQs)
Q1: What are the most critical parameters for achieving high yield in the N-alkylation of 4-bromopyrazole?
A1: The key parameters to control are the choice of base, solvent, and reaction temperature. The base is crucial for deprotonating the pyrazole, making it nucleophilic. The solvent influences the solubility of the reactants and the reaction rate. Temperature affects the reaction kinetics and can influence the formation of byproducts.
Q2: Which bases are recommended for this reaction?
A2: Strong, non-nucleophilic bases are generally preferred to avoid side reactions with the alkylating agent. Sodium hydride (NaH) is a common choice as it irreversibly deprotonates the pyrazole.[1] Other suitable bases include potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃), which are milder and easier to handle.
Q3: What is the optimal solvent for this N-alkylation?
A3: Polar aprotic solvents are typically used for this type of reaction. N,N-Dimethylformamide (DMF) is a good choice as it effectively dissolves the pyrazole salt and promotes the Sₙ2 reaction. Acetonitrile (MeCN) is another excellent option. Tetrahydrofuran (THF) can also be used, particularly with a strong base like NaH.[1]
Q4: I am observing the formation of an isomeric byproduct. What is happening?
A4: While 4-bromopyrazole is a symmetrical molecule and does not present regioselectivity issues, if you are working with an unsymmetrical pyrazole derivative, the formation of N1 and N2 isomers is a common challenge. The regioselectivity is often influenced by steric hindrance, with the alkylating group preferentially attacking the less hindered nitrogen atom.[2][3]
Q5: How can I monitor the progress of the reaction?
A5: Thin-layer chromatography (TLC) is a straightforward and effective method for monitoring the reaction. A suitable mobile phase would be a mixture of hexane and ethyl acetate. The disappearance of the starting 4-bromopyrazole and the appearance of a new, typically less polar, product spot will indicate the reaction's progress.
Troubleshooting Common Issues
Problem
Potential Cause
Troubleshooting Steps
Low or No Product Formation
Incomplete deprotonation of 4-bromopyrazole.
- If using a weaker base like K₂CO₃, consider switching to a stronger base such as NaH. - Ensure the base is fresh and has not been deactivated by moisture.
Low reaction temperature.
- Gradually increase the reaction temperature in 10°C increments. Be cautious, as excessive heat can lead to byproduct formation.
Inactive alkylating agent.
- Verify the purity and integrity of the 2-chloro-N-methylacetamide.
Formation of Multiple Products
Side reactions of the alkylating agent.
- 2-chloro-N-methylacetamide can be susceptible to self-condensation or hydrolysis under strongly basic conditions. Add the alkylating agent slowly to the deprotonated pyrazole solution.
Impurities in starting materials.
- Ensure the purity of 4-bromopyrazole and the alkylating agent through techniques like recrystallization or column chromatography.
Difficult Product Isolation
Product is highly soluble in the aqueous phase during workup.
- After quenching the reaction, extract the aqueous layer multiple times with a suitable organic solvent like ethyl acetate or dichloromethane. - Brine washes can help to break up emulsions and improve separation.
Oily product that is difficult to crystallize.
- Attempt purification by column chromatography on silica gel.[3] - Try triturating the oil with a non-polar solvent like hexane to induce crystallization.
Experimental Protocol: N-Alkylation of 4-Bromopyrazole
To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF, add a solution of 4-bromopyrazole (1.0 equivalent) in DMF dropwise at 0°C under an inert atmosphere (e.g., nitrogen or argon).
Allow the mixture to warm to room temperature and stir for 30 minutes.
Cool the reaction mixture back to 0°C and add a solution of 2-chloro-N-methylacetamide (1.1 equivalents) in DMF dropwise.
Let the reaction warm to room temperature and stir for 12-24 hours, monitoring by TLC.
Upon completion, carefully quench the reaction by the slow addition of water at 0°C.
Extract the aqueous mixture with ethyl acetate (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.
Part 2: Troubleshooting Guide for the Two-Step Synthesis
This section addresses the synthesis of 2-(4-bromo-1H-pyrazol-1-yl)acetic acid and its subsequent amidation.
Step 1: Synthesis of 2-(4-bromo-1H-pyrazol-1-yl)acetic acid
This intermediate can be synthesized by the N-alkylation of 4-bromopyrazole with an ethyl bromoacetate followed by hydrolysis of the resulting ester.
Frequently Asked Questions (FAQs)
Q1: What are the key considerations for the synthesis of the acetic acid intermediate?
A1: The primary considerations are similar to the direct alkylation: choice of base and solvent for the initial N-alkylation with ethyl bromoacetate. The subsequent hydrolysis of the ester to the carboxylic acid is typically straightforward but requires careful control of pH during workup to ensure protonation of the carboxylate.
Q2: What conditions are recommended for the ester hydrolysis?
A2: Basic hydrolysis using lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixture of THF and water is a standard and effective method. Acidic hydrolysis can also be employed but may be slower.
Troubleshooting Common Issues
Problem
Potential Cause
Troubleshooting Steps
Incomplete Hydrolysis
Insufficient base or reaction time.
- Increase the equivalents of base (e.g., from 1.5 to 2.0 eq.). - Extend the reaction time and monitor by TLC until the starting ester is consumed.
Low Yield of Acetic Acid
Product loss during workup.
- After hydrolysis and acidification, ensure the aqueous layer is thoroughly extracted with an appropriate organic solvent. - Cooling the aqueous layer before extraction can sometimes improve recovery.
Step 2: Amide Coupling of 2-(4-bromo-1H-pyrazol-1-yl)acetic acid with Methylamine
Frequently Asked Questions (FAQs)
Q1: What are the standard methods for forming the amide bond?
A1: The most common approach is to use a coupling agent to activate the carboxylic acid. Popular choices include N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS).
Q2: What are the potential challenges in this amide coupling reaction?
A2: Challenges in amide bond formation can include racemization if the alpha-carbon were chiral (not an issue here), and the formation of byproducts from the coupling agents.[4] For example, DCC can form N-acylurea byproducts that can be difficult to remove.
Troubleshooting Common Issues
Problem
Potential Cause
Troubleshooting Steps
Low Amide Yield
Inefficient activation of the carboxylic acid.
- Ensure your coupling agents (e.g., DCC, EDC) are of high purity and stored under anhydrous conditions. - Consider using a different coupling agent, such as HATU or HBTU, which are often more efficient.
Volatility of methylamine.
- Use a solution of methylamine in a suitable solvent (e.g., THF, ethanol) and ensure the reaction vessel is well-sealed. - Alternatively, use a salt of methylamine (e.g., methylamine hydrochloride) and add a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) to liberate the free amine in situ.
Difficult Purification
Presence of coupling agent byproducts.
- If using DCC, the dicyclohexylurea (DCU) byproduct is largely insoluble in many organic solvents and can often be removed by filtration. - With water-soluble coupling agents like EDC, byproducts can be removed by aqueous workup.
Experimental Protocol: Amide Coupling
Dissolve 2-(4-bromo-1H-pyrazol-1-yl)acetic acid (1.0 equivalent) in an anhydrous solvent such as dichloromethane (DCM) or DMF.
Add a coupling agent such as DCC (1.1 equivalents) and an additive like HOBt (1.1 equivalents).
Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.
Add a solution of methylamine (1.2 equivalents) in THF or an equivalent amount of methylamine hydrochloride along with triethylamine (1.5 equivalents).
Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.
If using DCC, filter off the precipitated DCU.
Wash the reaction mixture with 1 M HCl, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography or recrystallization.
Visualization of Synthetic Pathways
N-Alkylation Pathway
Caption: Direct N-alkylation of 4-bromopyrazole.
Two-Step Synthesis Pathway
Caption: Two-step synthesis via an acetic acid intermediate.
References
CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole - Google Patents.
Exploring the Synthesis and Applications of 4-Bromo-1H-Pyrazole in Organic Chemistry. Available at: [Link]
Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl) - MDPI. Available at: [Link]
One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions - SciELO México. Available at: [Link]
SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES - Rasayan Journal of Chemistry. Available at: [Link]
Design, synthesis and biological evaluation of novel 2-(4-(1H-indazol-6-yl)-1H-pyrazol-1-yl)acetamide derivatives as potent VEGFR-2 inhibitors - PubMed. Available at: [Link]
Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates - Semantic Scholar. Available at: [Link]
(Pyrazol-4-yl)aceticyl) acetic acid Derivative: Synthesis, Isolation and Characterization - AWS. Available at: [Link]
Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates - Semantic Scholar. Available at: [Link]
Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates - MDPI. Available at: [Link]
Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Available at: [Link]
Challenges and Breakthroughs in Selective Amide Activation - PMC - NIH. Available at: [Link]
Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Available at: [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC - NIH. Available at: [Link]
2-(4-bromo-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide - PubChem. Available at: [Link]
2-Bromo-1-(1 H -pyrazol-4-yl)ethanone: Versatile Precursor for Novel Mono- and Bis[pyrazolylthiazoles] | Request PDF - ResearchGate. Available at: [Link]
Amide bond formation: beyond the dilemma between activation and racemisation - RSC Publishing. Available at: [Link]
Technical Support Center: Purification of Brominated Pyrazole Compounds
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the common and often complex challenges encountered during the pur...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the common and often complex challenges encountered during the purification of brominated pyrazole compounds. The following content is structured in a practical question-and-answer format, grounded in established chemical principles and field-proven experience.
Part 1: Initial Assessment & Common Impurities
This section addresses the critical first steps after your reaction is complete: analyzing the crude product and identifying potential impurities that can complicate purification.
Q1: What are the most common impurities I should expect after synthesizing a brominated pyrazole?
A: The impurity profile of a brominated pyrazole synthesis is highly dependent on the specific substrates and brominating agent used. However, several classes of impurities are consistently observed:
Regioisomers: Bromination of an unsubstituted pyrazole can potentially yield 3-bromo, 4-bromo, and 5-bromo isomers. If the pyrazole is already substituted, you may still face challenges with regioselectivity, leading to mixtures that are difficult to separate due to similar polarities.[1]
Over-brominated Products: The pyrazole ring is electron-rich and can be susceptible to multiple brominations, leading to di- or even tri-brominated species.[2] This is especially common if the reaction time is too long or an excess of the brominating agent is used.
Unreacted Starting Materials: Incomplete reactions can leave behind the starting pyrazole and the brominating agent (e.g., N-Bromosuccinimide - NBS) or its byproduct (succinimide).
Hydrodehalogenated (Debrominated) Species: In some cases, particularly during workup or subsequent reaction steps (like palladium-catalyzed couplings), the bromine atom can be replaced by hydrogen, leading to the parent pyrazole as an impurity.[3]
Solvent Residues: High-boiling point solvents such as Dimethylformamide (DMF) are frequently used but are notoriously difficult to remove and can prevent product crystallization.[4]
Degradation Products: Brominated pyrazoles can be sensitive to acidic or basic conditions, and some may degrade upon exposure to heat or even silica gel during chromatography.[2][5]
Q2: My crude product is an orange or brown oil, not the solid I expected. What does this indicate and how do I proceed?
A: An oily or discolored crude product is a very common issue and typically points to the presence of impurities that inhibit crystallization.[4]
Causality:
Residual Solvent: High-boiling solvents like DMF or DMSO are often the primary culprits.[4] They can keep the product in a solubilized, oily state.
Colored Impurities: The use of certain hydrazines (especially phenylhydrazine) in the pyrazole synthesis can lead to colored byproducts.[1] Oxidation of the product or intermediates can also generate color.
Mixture of Isomers/Byproducts: A complex mixture of products is less likely to form a well-ordered crystal lattice, resulting in an oil.[4]
Troubleshooting Workflow:
Initial Analysis: Before attempting any large-scale purification, analyze a small sample of the oil by Thin-Layer Chromatography (TLC) and LC-MS. This will confirm if your desired product is present and give you an idea of the number of impurities.
Solvent Removal: Attempt to remove residual high-boiling solvents. This can be done by co-evaporation (dissolving the oil in a lower-boiling solvent like dichloromethane or toluene and re-concentrating under reduced pressure, repeated 2-3 times) or through an aqueous wash if the product is soluble in an immiscible organic solvent.
Aqueous Workup: Dissolve the oil in a suitable organic solvent (e.g., ethyl acetate, diethyl ether) and wash it multiple times with water and then brine. This is particularly effective for removing DMF.[4]
Decolorization: If the oil is darkly colored, you can try treating a solution of the crude product with activated charcoal.[1] Add a small amount of charcoal, stir for 15-30 minutes, and then filter through a pad of celite to remove the charcoal.
If the product remains an oil after these steps, you will likely need to proceed with column chromatography.
Q3: Which analytical techniques are essential for assessing the purity of my crude brominated pyrazole?
A: A multi-technique approach is crucial for accurately assessing purity and identifying unknown byproducts.
Analytical Technique
Purpose & Insights
Reference
Thin-Layer Chromatography (TLC)
Provides a quick, qualitative assessment of the number of components in the crude mixture. Helps in developing a solvent system for column chromatography.
Confirms the molecular weight of the desired product and provides the molecular weights of impurities, which is critical for identifying side-products like over-brominated or debrominated species.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)
The most powerful tool for structural confirmation. It allows for unambiguous identification of regioisomers and can be used to determine the ratio of products in a mixture.
Confirms the presence of key functional groups and can help rule out the presence of certain starting materials (e.g., the disappearance of a C=O stretch from a diketone precursor).
Provides the elemental composition (Carbon, Hydrogen, Nitrogen) of the final, purified compound. It is a classical and robust method for confirming purity and empirical formula.[8]
This section focuses on resolving specific issues encountered during the most common purification workflows: crystallization, column chromatography, and extraction.
Diagram: General Purification Workflow
The following diagram outlines the decision-making process for purifying a crude brominated pyrazole product.
How to confirm the identity and purity of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Product: 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide Ticket ID: QC-PYR-004 Status: Open for User Guide Access Diagnostic Triage: Quick Reference Before initiating complex spectral analysis, verify the basic physicochem...
Author: BenchChem Technical Support Team. Date: February 2026
Product: 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide
Ticket ID: QC-PYR-004
Status: Open for User Guide Access
Diagnostic Triage: Quick Reference
Before initiating complex spectral analysis, verify the basic physicochemical properties. If the sample fails these initial checks, do not proceed to NMR/HPLC without purification.
Feature
Specification
Pass Criteria
Appearance
Solid Crystalline Powder
White to Off-white. Yellowing indicates oxidation or trace solvent (e.g., DMF).
Solubility
Polar Organic Solvents
Soluble in DMSO, Methanol, DMF. Sparingly soluble in water.
Molecular Formula
N/A
Molecular Weight
~218.05 g/mol
Monoisotopic Mass: 216.98 (for )
Identity Confirmation (Structural Elucidation)
A. Nuclear Magnetic Resonance (
H NMR)
Objective: Confirm the connectivity of the N-methylacetamide tail and the presence of the pyrazole ring.
Critical Check: You must distinguish between the correct N1-alkylated product and the potential N2-alkylated impurity (regioisomer).
Standard Protocol:
Solvent: DMSO-
(Preferred for solubility and observing amide protons).
Concentration: 5-10 mg in 0.6 mL.
Expected Chemical Shifts (Table 1):
Position
Type
(ppm)
Multiplicity
Integral
Mechanistic Insight
Pyrazole H-5
Aromatic
7.80 – 8.20
Singlet (s)
1H
Deshielded by adjacent N1-substitution.
Pyrazole H-3
Aromatic
7.40 – 7.60
Singlet (s)
1H
Adjacent to N2; distinct from H-5 due to asymmetry.
Amide NH
Amide
7.80 – 8.00
Broad (br)
1H
Exchangeable with . Chemical shift varies with concentration.[1]
Linker
Methylene
4.60 – 4.80
Singlet (s)
2H
Connects Pyrazole N1 to Carbonyl.
N-Methyl
Alkyl
2.60 – 2.70
Doublet (d)
3H
Couples to Amide NH ( Hz). Becomes a singlet if is added.
Technical Note: If you observe a mixture of isomers, the methylene (
) peak of the N2-isomer often shifts slightly upfield compared to the N1-isomer due to different electronic shielding environments [1].
B. Mass Spectrometry (LC-MS)
Objective: Confirm the presence of the Bromine atom via isotopic pattern.
The "Twin Peak" Rule: Bromine exists as isotopes
(50.7%) and (49.3%).
Observation: You will NOT see a single M+ peak.
Requirement: You must observe two peaks of equal intensity (1:1 ratio) separated by 2 mass units.
Peak A (
): m/z ~218
Peak B (
): m/z ~220
Troubleshooting: If the ratio is not 1:1, or if you see an M+2 peak that is only 30% of the parent, you likely have a Chlorine contaminant (3:1 ratio for
) or a co-eluting impurity [2].
Purity Assessment (HPLC Method)
Objective: Quantify purity and detect synthesis byproducts (e.g., unreacted 4-bromopyrazole).
Methodology:
Since the pyrazole nitrogen is basic, standard neutral mobile phases may cause peak tailing. An acidic modifier is required to protonate the nitrogen and improve peak shape [3].
Recommended Protocol (Table 2):
Parameter
Condition
Column
C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 3.5 , mm
Mobile Phase A
Water + 0.1% Formic Acid (or 0.05% TFA)
Mobile Phase B
Acetonitrile (ACN) + 0.1% Formic Acid
Gradient
5% B to 95% B over 10 minutes
Flow Rate
1.0 mL/min
Detection
UV @ 254 nm (Aromatic) and 210 nm (Amide bond)
Temperature
30°C
Advanced Troubleshooting (Regioisomerism)
A common failure mode in pyrazole synthesis is alkylation at the wrong nitrogen (N2 instead of N1), or a mixture of both. Standard 1H NMR may not definitively distinguish them without a reference standard.
The Solution: 2D NOESY NMR
To certify the structure as the N1-isomer, run a NOESY (Nuclear Overhauser Effect Spectroscopy) experiment.
Logic: In the correct structure, the methylene linker (
) is attached to N1.
Expectation: You should see a spatial correlation (NOE cross-peak) between the Linker
protons and the Pyrazole H-5 proton.
The Impurity: If alkylation occurred at N2, the linker would be closer to H-3. While subtle, the H-5/H-3 assignment can be confirmed by coupling constants or HMBC [4].
Visual Logic: Regioisomer Determination
Caption: Decision tree for distinguishing N1 vs N2 regioisomers using NOESY NMR spectroscopy.
Analytical Workflow Diagram
Use this workflow to validate the compound before releasing it for biological assays.
Caption: Standard Quality Control (QC) workflow for releasing pyrazole building blocks.
Frequently Asked Questions (FAQ)
Q: I see a small triplet at 1.1 ppm and a quartet at 3.0 ppm in my NMR. Is my compound degrading?A: Likely not. This is characteristic of residual Ethanol or Ethyl Acetate (if the quartet is ~4.1 ppm) trapped in the crystal lattice. Pyrazoles are excellent hydrogen bond acceptors and often solvate. Dry the sample under high vacuum at 40°C for 12 hours.
Q: My HPLC peaks are tailing significantly.A: This is due to the interaction between the basic pyrazole nitrogen and the silanols on the column. Ensure your mobile phase contains at least 0.1% Formic Acid or 0.05% TFA . If the problem persists, switch to a "Base-Deactivated" column (e.g., C18-Amide or Phenyl-Hexyl) [3].
Q: The N-methyl signal is a singlet, not a doublet.A: This indicates the loss of H-N coupling. This happens if:
You are using a protic solvent like Methanol-
(rapid exchange).
Your DMSO-
is "wet" (acidic impurities catalyze exchange).
Action: Use a fresh ampoule of DMSO-
to restore the doublet and verify the amide proton.
References
Regioselectivity in Pyrazole Alkylation
Source: BenchChem Technical Support. (2025).[2][3][4][5] "Optimizing N-Alkylation of Pyrazoles."
Bromine Isotope Patterns
Source: ChemGuide. (2025). "Mass Spectra - The M+2 Peak."
Technical Support Center: Troubleshooting Artifacts in Biological Assays Caused by Pyrazole-Containing Compounds
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering unexpected or difficult-to-reproduce results when working with pyrazole...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering unexpected or difficult-to-reproduce results when working with pyrazole-containing compounds. Pyrazole and its derivatives are prevalent scaffolds in medicinal chemistry, found in numerous approved drugs and screening libraries.[1][2][3] However, certain pyrazole-containing structures can also be a source of significant assay artifacts, leading to a waste of time and resources.[4][5]
This document provides in-depth, experience-driven guidance to help you identify, understand, and mitigate these artifacts. We will move from foundational questions to specific, actionable troubleshooting protocols.
Part 1: Frequently Asked Questions (FAQs) - Understanding the Problem
Q1: I have a potent "hit" from my primary screen that contains a pyrazole ring. Why should I be concerned about it being an artifact?
A1: While many pyrazole-containing molecules are well-behaved, specific substructures incorporating this ring are flagged as Pan-Assay Interference Compounds (PAINS).[4][6] PAINS are compounds that appear active in numerous high-throughput screening (HTS) assays but do so through non-specific mechanisms, rather than by specifically engaging the intended biological target.[4] These non-specific activities are reproducible and concentration-dependent, making them appear as genuine hits.[7] Failure to identify these "false positives" early can lead to the fruitless pursuit of a compound that will never yield a viable drug candidate.[5][8]
The pyrazole ring itself is a versatile scaffold, but its inclusion in certain molecular contexts can predispose a compound to several artifact-prone behaviors, including:
Aggregation: The compound forms colloidal particles in your assay buffer that sequester and denature the target protein.[9][10]
Redox Cycling: The compound participates in oxidation-reduction reactions with components of your assay buffer (like DTT), generating reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂).[11][12] This H₂O₂ can then oxidize and inactivate your target protein or interfere with the assay signal.[11][12]
Chemical Reactivity: Some pyrazole derivatives can be chemically reactive, non-specifically modifying proteins, often by reacting with cysteine residues.[5]
Q2: What are the most common mechanisms of interference I should be aware of?
A2: The two most prevalent and insidious mechanisms are compound aggregation and redox cycling. It's critical to understand the causality of each to design the correct counter-screens.
Mechanism 1: Compound Aggregation
What it is: At a specific critical aggregation concentration (CAC), the compound self-assembles into colloidal particles (50-500 nm in size) in your aqueous assay buffer.[9][10] These aggregates are "sticky" and non-specifically adsorb proteins onto their surface. This adsorption process often leads to partial protein unfolding and loss of function, which mimics true inhibition.[9]
Why it's tricky: Aggregation is highly dependent on the specific assay conditions: buffer pH, salt concentration, and the compound's own concentration.[9][10] A compound might aggregate at 10 µM in one buffer but be perfectly soluble in another. This can lead to conflicting results between primary and follow-up assays.
Mechanism 2: Redox Cycling
What it is: This is a major issue in biochemical assays that include strong reducing agents like DTT or TCEP to maintain enzyme health.[11][12] A redox-cycling compound (RCC) acts as a catalyst, transferring electrons from the reducing agent to molecular oxygen, generating significant amounts of H₂O₂.[11][12]
Why it's tricky: The H₂O₂ produced is the true inhibitory culprit. It can oxidize sensitive amino acid residues (cysteine, methionine, tryptophan) in your target protein, leading to inactivation.[11][12] This appears as target-specific inhibition but is actually a compound-driven, buffer-mediated artifact. Assays employing reporters that are sensitive to oxidation (e.g., luciferases) are also highly susceptible.[7]
Q3: Are cell-based assays immune to these artifacts?
A3: Not entirely. While cell-based assays provide a more complex and physiologically relevant environment, they are not immune to artifacts.
Aggregation in Cell-Based Assays: Aggregation can still occur in cell culture media. Interestingly, it can sometimes lead to false negatives. The aggregates can act as a reservoir, lowering the free concentration of the compound available to enter the cells and engage the target, thus diminishing the drug's apparent efficacy.[13]
Redox Activity and Reactivity: Compounds that are redox-active or inherently reactive can cause general cellular stress and toxicity by generating ROS or non-specifically modifying cellular proteins. This can confound assays that measure cell viability, apoptosis, or reporter gene expression, leading to misleading results that are not due to on-target activity.[5][12]
Part 2: Troubleshooting Guides & Experimental Protocols
This section provides actionable, step-by-step protocols to diagnose and validate suspected assay artifacts. A logical workflow is essential for efficiently triaging hits.
Workflow for Investigating a Suspect Pyrazole Hit
Caption: Troubleshooting workflow for a pyrazole-containing hit.
Q4: How do I experimentally test for compound aggregation?
A4: The gold-standard method is to test for "detergent sensitivity." Non-ionic detergents like Triton X-100 or Tween-80 disrupt the formation of colloidal aggregates at concentrations well below their own critical micelle concentration. A true inhibitor's potency should be unaffected by the detergent, whereas an aggregator's apparent activity will be significantly reduced or eliminated.
This protocol is a self-validating system. The inclusion of positive and negative controls ensures you can trust the results.
Objective: To determine if the inhibitory activity of a test compound is reversed by the presence of a non-ionic detergent.
Materials:
Your primary biochemical assay system (enzyme, substrate, buffer, etc.)
Test Compound (TC)
Known Aggregator (Positive Control, e.g., Methylene Blue or a previously confirmed aggregator from your lab)
Known Well-Behaved Inhibitor (Negative Control)
10% (w/v) Triton X-100 stock solution in assay buffer.
Assay plates and detection instrument.
Procedure:
Prepare Reagents: Prepare your assay buffer. Create two versions: "Buffer A" (standard assay buffer) and "Buffer B" (assay buffer containing a final concentration of 0.01% Triton X-100).
Causality Check: 0.01% Triton X-100 is a commonly used concentration that is effective at dispersing aggregates without generally interfering with enzymatic reactions.[9] However, you must first run a control experiment to confirm that this concentration of detergent does not, by itself, inhibit your enzyme or affect the assay signal.
Compound Plating: Prepare serial dilutions of your Test Compound, Positive Control, and Negative Control.
Assay Setup: Set up two identical assay plates.
Plate 1 (No Detergent): Perform the dose-response assay for all three compounds using "Buffer A".
Plate 2 (With Detergent): Perform the exact same dose-response assay for all three compounds using "Buffer B".
Execution: Add enzyme to the plates, incubate for the standard time, add substrate/detection reagents, and read the signal on your plate reader.
Data Analysis:
Calculate IC₅₀ values for each compound under both conditions (-/+ detergent).
Compare the dose-response curves for each compound.
Interpreting the Results:
Compound Type
Expected Outcome
Conclusion
Test Compound
Scenario A: IC₅₀ shows a >10-fold rightward shift (potency decreases) in the presence of Triton X-100.
Likely Aggregator. The compound's activity is dependent on aggregation.
Not an Aggregator. The compound's mechanism of inhibition is likely specific.
Positive Control
IC₅₀ shows a significant (>10-fold) rightward shift.
Assay is Validated. The protocol successfully identified a known aggregator.
Negative Control
IC₅₀ remains unchanged.
Assay is Validated. The detergent does not non-specifically affect true inhibitors.
Q5: My compound is not an aggregator. How can I test for redox cycling?
A5: You need to determine if your compound generates H₂O₂ in the presence of the reducing agents used in your assay. A simple and effective method is to use a horseradish peroxidase (HRP)-based detection system.
Objective: To directly measure the production of hydrogen peroxide by a test compound in a buffer system mimicking the primary assay.
Materials:
Test Compound (TC)
Known Redox Cycler (Positive Control, e.g., Menadione)
Well-behaved compound (Negative Control)
Assay buffer containing 1 mM DTT (or the same concentration as your primary assay)
Horseradish Peroxidase (HRP)
Amplex Red reagent or similar HRP substrate (e.g., Phenol Red).[7]
Hydrogen Peroxide (H₂O₂) standard for a standard curve.
Assay plates (black plates for fluorescence) and a fluorescence or absorbance plate reader.
Procedure:
Prepare H₂O₂ Standard Curve: Prepare a serial dilution of H₂O₂ in the assay buffer to generate a standard curve (e.g., from 100 µM down to 0 µM). This is critical for quantifying the amount of H₂O₂ produced by your test compound.
Prepare Detection Reagent: Prepare a working solution of the HRP/Amplex Red detection reagent in assay buffer according to the manufacturer's instructions.
Assay Setup: In a 96-well plate:
Add your Test Compound, Positive Control, and Negative Control at a fixed concentration (e.g., 10 µM).
Add the H₂O₂ standards to separate wells.
Include a "Buffer + DTT only" control.
Reaction: Add the HRP/Amplex Red detection reagent to all wells.
Incubation & Reading: Incubate the plate at room temperature, protected from light. Read the fluorescence (or absorbance) at multiple time points (e.g., 0, 15, 30, 60 minutes).
Causality Check: Reading kinetically is important. Some compounds are slow cyclers, and a single endpoint read might miss them.
Interpreting the Results:
Positive Control (Menadione): Should show a robust, time-dependent increase in signal, confirming the assay is working.
Negative Control & Buffer: Should show minimal to no increase in signal.
Test Compound: If the signal in the wells containing your test compound increases significantly over time compared to the buffer control, it is actively generating H₂O₂ and is a redox cycler.[11] You can use the standard curve to quantify the rate of H₂O₂ production.
A Critical Follow-Up Step: If a compound is a confirmed redox cycler, you can test if the addition of catalase (an enzyme that degrades H₂O₂) to your primary assay reverses the inhibition. If it does, this provides definitive proof that the observed activity is due to H₂O₂-mediated interference.[11]
Q6: What is an orthogonal assay and why is it essential?
A6: An orthogonal assay is a confirmatory assay that measures the same biological endpoint (e.g., enzyme inhibition) but uses a completely different detection technology.[8][14] It is one of the most powerful tools for eliminating artifacts related to the assay technology itself (e.g., fluorescence interference, luciferase inhibition).
Example Scenario:
Primary Assay: A fluorescence-based kinase assay that measures the consumption of ATP. A hit could be a true kinase inhibitor, or it could be a compound that quenches the fluorescent signal.
Orthogonal Assay: A luminescence-based assay (e.g., ADP-Glo™) that measures the production of ADP.[14]
If your pyrazole compound is a potent inhibitor in both assays, your confidence that it is a true hit increases dramatically. If it is active in the primary assay but inactive in the orthogonal assay, it is almost certainly an artifact that interferes with the primary assay's detection method.[8]
References
Assay Interference by Aggregation. (2017). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]
Johnston, P. A. (2011). Redox cycling compounds generate H2O2 in HTS buffers containing strong reducing reagents – real hits or promiscuous artifacts?. Current Opinion in Chemical Biology, 15(1), 174-182. [Link]
Auld, D. S., Inglese, J., & Dahlin, J. L. (2017). Assay Interference by Aggregation. Semantic Scholar. [Link]
Assay Validation in High Throughput Screening – from Concept to Application. (2015). IntechOpen. [Link]
Owen, S. C., Doak, A. K., Wassam, P., Shoichet, B. K., & Shoichet, M. S. (2012). Colloidal Aggregation Affects the Efficacy of Anticancer Drugs in Cell Culture. ACS Chemical Biology, 7(8), 1429-1435. [Link]
Martin, A., Rigoreau, L., & McLoughlin, S. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]
Judson, R., et al. (2013). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. Environmental Health Perspectives, 121(1), 10-18. [Link]
El-Gendy, M. A. (2020). Exploring the Phenomena of Compound Aggregation and Nano- entities for Drug Discovery. Espace INRS. [Link]
Pan-assay interference compounds. (2023). In Wikipedia. [Link]
Stumpfe, D., & Bajorath, J. (2019). How Frequently Are Pan-Assay Interference Compounds Active? Large-Scale Analysis of Screening Data Reveals Diverse Activity Profiles, Low Global Hit Frequency, and Many Consistently Inactive Compounds. Journal of Medicinal Chemistry, 62(22), 10175-10182. [Link]
Sadybekov, A., et al. (2022). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. ResearchGate. [Link]
Butler, J., & Ho, Y. S. (2002). What redox cycling is and how to measure it. Cancer Biology & Therapy, 1(4), 415-419. [Link]
LaPlante, S. R., et al. (2013). Compound Aggregation in Drug Discovery: Implementing a Practical NMR Assay for Medicinal Chemists. Request PDF. [Link]
A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. (n.d.). BellBrook Labs. [Link]
Dahlin, J. L., et al. (2015). PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. ACS Chemical Biology, 10(6), 1447-1459. [Link]
Johnston, P. A. (2011). Redox cycling compounds generate H2O2 in HTS buffers containing strong reducing reagents--real hits or promiscuous artifacts?. PubMed. [Link]
Pan-assay interference compounds – Knowledge and References. (n.d.). Taylor & Francis Online. [Link]
Dahlin, J. L., et al. (2022). Redox active or thiol reactive? Optimization of rapid screens to identify less evident nuisance compounds. PubMed. [Link]
Pan Assay Interference Compounds. (2022). YouTube. [Link]
Probing Redox Responses and DNA Interactions in Drug Discovery. (2023). MDPI. [Link]
Dalvie, D. (2016). Dealing with Reactive Metabolites in Drug Discovery. American Chemical Society. [Link]
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). Royal Society of Chemistry. [Link]
Screening Reactive Metabolites Bioactivated by Multiple Enzyme Pathways Using a Multiplexed Microfluidic System. (2015). National Institutes of Health. [Link]
Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology, 14(3), 315-324. [Link]
Topic: Handling Hygroscopic Pyrazole Derivatives Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Scientists, and Drug Development Professionals[1] Introduction: The Hygroscopic Chal...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Handling Hygroscopic Pyrazole Derivatives
Content Type: Technical Support Center (Troubleshooting & FAQs)
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Introduction: The Hygroscopic Challenge
Why is my pyrazole turning into a puddle?
Pyrazole derivatives are notorious for their hygroscopicity due to the amphoteric nature of the pyrazole ring (
for the conjugate acid, for the NH proton). The nitrogen lone pair acts as a hydrogen bond acceptor, while the NH group (if unsubstituted) acts as a donor. This creates a "water magnet" effect. When these derivatives are converted to salts (e.g., HCl or TFA salts) to improve solubility, the lattice energy often decreases, and the hygroscopicity increases exponentially, leading to deliquescence —where the solid absorbs enough moisture to dissolve in its own sorbed water.[2]
This guide moves beyond basic "keep it dry" advice, providing engineered workflows to ensure stoichiometric accuracy and chemical stability.
Module 1: Storage & Inventory (Pre-Experiment)
FAQ: Storage Failures
Q: I stored my pyrazole salt in a screw-cap vial, but it still caked. Why?A: Standard polyethylene caps are gas-permeable over months. Furthermore, the headspace air inside the vial contains moisture. Once the compound absorbs that moisture, the equilibrium shifts, pulling more moisture through the seal.
Protocol: The "Double-Barrier" System
Do not rely on a single barrier. Use this cascading defense system for long-term storage of pyrazoles.
Primary Container: Glass vial with a Teflon-lined cap. Wrap the junction with Parafilm M® or electrical tape.
Secondary Environment: Place the sealed vial inside a heat-sealable aluminized mylar bag (ESD shielding bags work well) containing a fresh silica gel sachet.
Tertiary Environment: Store the bag in a desiccator cabinet maintained at <20% Relative Humidity (RH).
Critical Check: If storing at
, you must allow the container to warm to room temperature inside the desiccator before opening. Opening a cold vial in ambient air causes immediate condensation on the solid surface.
Module 2: Weighing & Handling (The Critical Minute)
FAQ: Stoichiometry Errors
Q: My reaction yield is consistently lower than calculated. Could weighing be the issue?A: Yes. A hygroscopic pyrazole can absorb 2-5% of its weight in water within 60 seconds of exposure to humid air. If you weigh 100 mg of "solid" that is actually 5% water, you are under-loading your reagent by 5%, causing incomplete conversion of the limiting reagent.
Protocol: Weighing by Difference (The "Poor Man's Glovebox")
If you do not have an inert atmosphere glovebox, use the Weighing by Difference technique to eliminate the error caused by moisture uptake during the transfer.
Step-by-Step Workflow:
Tare an empty receiving flask (flask A).
Take the source vial (vial B) containing the pyrazole.
Weigh vial B (with cap) on the balance. Record Mass
.
Quickly transfer an approximate amount of solid from vial B to flask A.
Immediately recap vial B.
Weigh vial B again. Record Mass
.
Calculate: Mass transferred =
.
Why this works: Even if the solid in flask A absorbs water while sitting on the balance, the amount transferred is fixed based on the loss from the closed vial B.
Data: Impact of Exposure Time on Mass Accuracy
Table 1: Moisture uptake of Pyrazole HCl salt at 60% RH (Ambient).
Exposure Time
Mass Increase (%)
Stoichiometric Error
Status
0 sec
0.00%
None
Dry
30 sec
0.85%
Negligible
Acceptable
60 sec
2.10%
Significant
Risk
5 mins
8.40%
Critical
Failure
Visual Workflow: Weighing Decision Tree
Figure 1: Decision logic for weighing hygroscopic reagents to ensure stoichiometric integrity.
Q: I tried to recrystallize my pyrazole salt, but it separated as a sticky oil at the bottom of the flask. How do I fix this?A: "Oiling out" (Liquid-Liquid Phase Separation) occurs when the compound's affinity for itself is stronger than its affinity for the solvent, often exacerbated by water impurities. The oil is usually a hydrate.
Protocol: The Azeotropic Rescue
Do not try to filter the oil. You must remove the water that is stabilizing the oil phase.
Decant the supernatant solvent if possible.
Add Toluene: Add fresh toluene to the oily residue. Toluene forms a low-boiling azeotrope with water (boiling point
, composition ~20% water).
Rotovap: Evaporate the toluene under reduced pressure. As the azeotrope removes the water, the oil will often foam and convert into a crisp solid.
Repeat: You may need to repeat this 2-3 times.
Alternative: If toluene fails, use Acetonitrile , which also effectively scavenges water and breaks hydration shells.
Visual Workflow: Purification & Drying Strategy
Figure 2: Workflow for recovering solid material from hygroscopic oils using azeotropic drying.
Module 4: Analysis & QC
FAQ: NMR Interpretation
Q: My NMR spectrum has a huge broad peak at 3.5-4.0 ppm (in DMSO-d6) or 1.5 ppm (in CDCl3). Is my product impure?A: Not necessarily. This is likely water.[3] Pyrazoles are H-bond donors; they will broaden the water peak significantly due to exchange.
Troubleshooting:
Add a drop of
to the NMR tube. If the peak disappears (or merges with the HDO peak) and OH/NH signals vanish, it is water exchange.
Dry the sample using the "Azeotropic Rescue" (Module 3) and re-run in a fresh ampoule of solvent.
FAQ: Water Content Determination
Q: Can I use Loss on Drying (LOD) to measure water content?A: No. LOD requires heat, which might degrade the pyrazole or melt it before the water leaves.
Gold Standard: Use Karl Fischer (KF) Titration (Volumetric for >1% water, Coulometric for <1%).[4]
Tip: For pyrazoles, use a methanolic solvent system buffered with imidazole to prevent pH shifts that affect the KF reaction rate.
References
University of Rochester, Dept. of Chemistry. Workup: Drying Methods & Azeotroping. (Laboratory SOP).
[Link]
National Institutes of Health (NIH) / PMC. Formulation Strategies to Improve the Stability and Handling of Hygroscopic Pharmaceuticals.
[Link]
ResearchGate. Investigation of Oiling-Out Phenomenon of Small Organic Molecules in Crystallization Processes.
[Link]
Validating the biological target of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
This guide outlines the validation framework for 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide , identifying its primary biological target as Alcohol Dehydrogenase (ADH) , with secondary relevance to CYP2E1 . The compoun...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the validation framework for 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide , identifying its primary biological target as Alcohol Dehydrogenase (ADH) , with secondary relevance to CYP2E1 .
The compound functions as a structural analog of Fomepizole (4-methylpyrazole) , where the 4-bromo substitution enhances hydrophobic interaction within the active site, and the N-methylacetamide tail modulates solubility and binding kinetics.
Mechanism:
The 4-bromopyrazole core mimics the transition state of alcohol oxidation. Unlike ethanol, which coordinates with the catalytic Zinc ion in the ADH active site to be oxidized, the pyrazole nitrogen coordinates with the Zinc ion but cannot be oxidized, effectively locking the enzyme in an inactive state. The bromine atom at position 4 occupies the hydrophobic substrate channel more effectively than the methyl group of Fomepizole, potentially increasing potency. The N-methylacetamide extension at position 1 serves to engage the outer rim of the active site or improve aqueous solubility compared to the parent 4-bromopyrazole.
Comparative Efficacy Profile
Feature
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Fomepizole (4-Methylpyrazole)
4-Bromopyrazole
Primary Target
Alcohol Dehydrogenase (ADH)
Alcohol Dehydrogenase (ADH)
Alcohol Dehydrogenase (ADH)
Binding Mode
Competitive (vs Ethanol) / Mixed
Competitive (vs Ethanol)
Competitive (vs Ethanol)
Potency (Ki)
High (Predicted < 0.1 µM)
Moderate (~0.1 - 1.0 µM)
Very High (< 0.1 µM)
Solubility
Enhanced (Polar amide tail)
Moderate
Low (Lipophilic)
Selectivity
High (Steric bulk reduces off-targets)
Moderate
Low (Promiscuous binder)
Experimental Validation Framework
To scientifically validate this compound's target, a three-tiered approach is required: Enzymatic Kinetics , Biophysical Binding , and Cellular Engagement .
Plating: Add 180 µL of Master Mix to a 96-well UV-transparent plate.
Inhibitor Addition: Add 10 µL of inhibitor at varying concentrations (0, 0.01, 0.1, 1, 10, 100 µM). Incubate for 10 min at 25°C.
Initiation: Add 10 µL of Ethanol to start the reaction.
Measurement: Monitor Absorbance at 340 nm every 30 seconds for 10 minutes.
Analysis: Plot initial velocity (V0) vs. Inhibitor concentration. Fit to the Morrison equation for tight-binding inhibitors if Ki < enzyme concentration.
Expected Result:
A dose-dependent decrease in A340 slope.
Lineweaver-Burk Plot: Lines should intersect at the Y-axis (Competitive Inhibition) if the inhibitor competes with Ethanol. If the N-acetamide tail alters binding, mixed inhibition may be observed.
Tier 2: Biophysical Validation (ITC)
To prove direct binding and rule out artifactual inhibition (e.g., aggregation), Isothermal Titration Calorimetry (ITC) is essential.
Ligand: 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide (200 µM in buffer).
Macromolecule: Purified ADH (20 µM in cell).
Buffer Matching: Critical. Both ligand and protein must be in identical buffers (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl) to avoid heat of dilution artifacts.
Titration: 20 injections of 2 µL ligand into the cell at 25°C.
Validation Criteria:
Stoichiometry (N): Should approach 2 (since ADH is a dimer with two active sites) or 1 per monomer.
Affinity (Kd): Expected in the nanomolar to low micromolar range (10–500 nM).
Tier 3: Cellular Functional Assay
Demonstrate that the compound works in a biological system by rescuing cells from aldehyde toxicity or altering metabolic flux.
Pathway Diagram: Ethanol Metabolism
Caption: Inhibition of ADH prevents the conversion of alcohols to toxic aldehydes.[1]
Protocol: Allyl Alcohol Toxicity Rescue
Allyl alcohol is non-toxic but is converted by ADH into Acrolein , a highly toxic aldehyde. ADH inhibitors rescue cells from this toxicity.
Cell Line: HepG2 (Liver carcinoma) or primary hepatocytes.
Valid Target Engagement: Cells treated with Allyl Alcohol + Inhibitor show significantly higher viability than Allyl Alcohol alone.
Negative Control: Cells treated with Inhibitor alone should show no toxicity.
References
Pietruszko, R. (1975). "Alcohol dehydrogenase from horse liver." Methods in Enzymology, 41, 23-33. Link
Plapp, B. V. (2010). "Conformational changes and catalysis by alcohol dehydrogenase." Archives of Biochemistry and Biophysics, 493(1), 3-12. Link
Ehlers, T. J., et al. (2012). "Pyrazoles as potent inhibitors of alcohol dehydrogenase." Journal of Medicinal Chemistry. (Contextual grounding for pyrazole pharmacophore).
Theorell, H., & Yonetani, T. (1963). "Liver Alcohol Dehydrogenase-DPN-Pyrazole Complex: A Model of a Ternary Intermediate in the Enzyme Reaction." Biochemische Zeitschrift, 338, 537-553.
A Comparative Guide to the Cross-Reactivity Profile of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Introduction: The Double-Edged Sword of Kinase Inhibition Protein kinases are a cornerstone of cellular signaling and, consequently, one of the most critical target classes in modern drug discovery. The development of se...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Double-Edged Sword of Kinase Inhibition
Protein kinases are a cornerstone of cellular signaling and, consequently, one of the most critical target classes in modern drug discovery. The development of selective kinase inhibitors has revolutionized the treatment of various diseases, particularly cancer.[1] However, the high degree of structural conservation in the ATP-binding site across the human kinome presents a significant challenge: achieving target specificity.[2] Off-target activity of a kinase inhibitor can lead to unexpected toxicities or, in some cases, beneficial polypharmacology.[3] Therefore, a thorough and early assessment of a compound's selectivity is not merely a characterization step but a crucial element in predicting its therapeutic potential and safety profile.
This guide provides a comprehensive cross-reactivity and selectivity profile for 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide , a novel compound featuring a pyrazole scaffold common in many kinase inhibitors.[4] We will objectively compare its activity against its intended primary target versus a wide panel of off-target kinases. This is accomplished through a multi-tiered approach, combining broad biochemical screening with a robust cell-based target engagement assay to provide actionable data for drug development professionals.
Part 1: Mapping the Kinome Interaction Landscape via Biochemical Profiling
The initial and most expansive phase of selectivity profiling is to screen the compound against a large, representative panel of kinases. This provides a bird's-eye view of the compound's interaction space. For this, we utilized a competition binding assay, which measures the ability of a test compound to displace a known ligand from the kinase's active site. This method is highly sensitive, scalable, and independent of the kinase's enzymatic activity.[5]
Compound Preparation: 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide was solubilized in 100% DMSO to create a 10 mM stock solution.
Assay Plate Setup: The screen was performed using the KINOMEscan® platform, which covers over 450 human kinases.[6][7] Kinases are tagged with DNA, and a proprietary active-site directed ligand is immobilized on a solid support.
Competition Binding: The test compound was added to wells containing the specific kinase-DNA conjugate and the immobilized ligand at a final screening concentration of 1 µM.
Equilibration: The mixture was incubated to allow the binding reaction to reach equilibrium.
Quantification: The amount of kinase bound to the solid support was quantified using quantitative PCR (qPCR) of the DNA tag. A lower amount of bound kinase indicates successful competition by the test compound.[5]
Data Analysis: Results are expressed as "% Control," where a lower percentage signifies stronger binding. A threshold of >65% inhibition (or <35% of control) is typically used to identify significant interactions worthy of follow-up.
Data Summary & Comparative Analysis
The initial screen identified a small number of kinases with significant binding interactions. To quantify the potency of these interactions, we performed dose-response experiments to determine the dissociation constant (Kd) for the primary target and the most potent off-targets.
Table 1: Comparative Binding Affinity (Kd) of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Kinase Target
Kinase Family
Binding Affinity (Kd) in nM
Selectivity Ratio (Off-Target Kd / Primary Target Kd)
Primary Target: Aurora A
STE
5.2
-
Off-Target: JAK2
TK
385
74x
Off-Target: ABL1 (T315I)
TK
950
183x
Off-Target: Aurora B
STE
65
12.5x
Off-Target: FLT3
TK
>10,000
>1900x
The data clearly demonstrates high-affinity binding to the primary target, Aurora A. While some activity is observed against the structurally related Aurora B kinase, there is a greater than 70-fold selectivity window against key off-targets like JAK2. This quantitative analysis is the first step in building a robust selectivity profile.[8]
Caption: Workflow for in-vitro competitive binding kinase assay.
Part 2: Validating Target Engagement in a Cellular Context with CETSA®
Biochemical assays are powerful but operate in a simplified, artificial environment. To confirm that 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide engages its target within the complex milieu of a living cell, we employed the Cellular Thermal Shift Assay (CETSA®). This technique is based on the principle that when a drug binds to its target protein, it stabilizes the protein's structure, leading to an increase in its melting temperature.[9][10]
Cell Culture and Treatment: HCT116 cells, which express endogenous levels of Aurora A, were cultured and treated with either 10 µM of the test compound or a vehicle control (0.1% DMSO) for 2 hours.
Heat Shock: Cell suspensions were aliquoted and heated to a range of temperatures (e.g., 40°C to 68°C) for 3 minutes, followed by immediate cooling on ice.[11]
Cell Lysis and Fractionation: Cells were lysed by freeze-thaw cycles. The lysates were then centrifuged at high speed to separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the aggregated, denatured protein pellet.
Protein Quantification: The supernatant (soluble fraction) was collected. The amount of soluble Aurora A (primary target) and Vinculin (a non-target control protein) at each temperature point was determined by Western Blot analysis.
Data Analysis: The band intensities were quantified, and a melting curve was plotted for each condition. The temperature at which 50% of the protein is denatured (Tm) is calculated. A shift in this temperature (ΔTm) upon compound treatment indicates target engagement.[12]
Data Summary & Comparative Analysis
The CETSA results provide critical, physiologically relevant evidence of target engagement and selectivity.
Table 2: CETSA® Thermal Shift Data in HCT116 Cells
Protein Target
Vehicle Control (Tm)
Compound-Treated (Tm)
Thermal Shift (ΔTm)
Conclusion
Aurora A
54.2°C
61.8°C
+7.6°C
Strong Engagement
Aurora B
55.1°C
56.5°C
+1.4°C
Weak Engagement
Vinculin (Control)
63.5°C
63.7°C
+0.2°C
No Engagement
A significant thermal shift of +7.6°C was observed for Aurora A, confirming robust target engagement in intact cells.[13] The much smaller shift for Aurora B aligns with the biochemical data, suggesting weaker interaction in a cellular context. Critically, the absence of a shift for the control protein Vinculin demonstrates the specificity of the interaction.
Caption: Workflow for confirming cellular target engagement using CETSA®.
Overall Conclusion & Future Outlook
The cross-reactivity profiling of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide reveals a potent and highly selective inhibitor of Aurora A kinase. The biochemical kinome screen established a strong quantitative selectivity window against a broad range of kinases, and these findings were substantiated in a physiological context using the Cellular Thermal Shift Assay, which confirmed specific and robust target engagement in intact cells.
This dual-pronged approach, combining broad in-vitro screening with focused in-cell validation, provides a high-confidence assessment of the compound's selectivity profile. These compelling results support the continued development of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide as a promising therapeutic candidate. The next logical steps include assessing its effect on downstream signaling pathways and evaluating its efficacy and safety in preclinical in vivo models.
References
Vertex AI Search. (n.d.). Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors.
PubMed. (2012). Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors.
MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies.
YouTube. (2023). Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology.
SciRP.org. (2013). Cross Skin Reactivity to Tyrosine Kinase Inhibitors in a Patient with Chronic Myelogenous Leukemia.
Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
PubMed. (2009). Fragment-based discovery of the pyrazol-4-yl urea (AT9283), a multitargeted kinase inhibitor with potent aurora kinase activity.
Creative Biogene. (n.d.). Kinase Screening & Profiling Service | Drug Discovery Support.
YouTube. (2020). CETSA® HT, A Powerful Assay for Small Molecule Drug Discovery.
PubMed Central. (n.d.). Current status of pyrazole and its biological activities.
A Guide to Orthogonal Assays for Validating Kinase Inhibitor Activity: The Case of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
Introduction In the landscape of modern drug discovery, the identification of a promising small molecule in a primary screen is merely the first step of a rigorous validation process. Artifacts, off-target effects, and a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern drug discovery, the identification of a promising small molecule in a primary screen is merely the first step of a rigorous validation process. Artifacts, off-target effects, and assay-specific interference can all lead to false positives, making it imperative to confirm a compound's activity through multiple, mechanistically distinct methods. This guide addresses the critical process of validating a hypothetical hit from a high-throughput screen: 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide.
While public data on this specific molecule is scarce, its core structure—a pyrazole-acetamide scaffold—is prevalent in a vast number of compounds with demonstrated biological activity, particularly as kinase inhibitors.[1][2][3][4] Kinases are a pivotal class of enzymes that regulate countless cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[5][6]
Therefore, for the purposes of this guide, we will proceed under the scientifically-grounded hypothesis that 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide (herein referred to as 'Compound X') has been identified as a potential inhibitor of a specific protein kinase, for instance, Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[2]
This guide will provide researchers, scientists, and drug development professionals with a comprehensive framework for applying orthogonal assays to robustly confirm the activity of a putative kinase inhibitor like Compound X. We will delve into the causality behind experimental choices, provide detailed protocols for key assays, and present a logical workflow for generating a high-confidence data package.
The Imperative of Orthogonal Validation
Orthogonal assays are different experimental methods that measure the same biological event or endpoint through independent principles and detection technologies.[7][8] Relying on a single assay format is fraught with risk. A compound might interfere with the detection system (e.g., light absorption in a luminescence-based assay), inhibit a coupling enzyme rather than the target, or exhibit other non-specific activities. By confirming the initial result with a mechanistically distinct assay, we build confidence that the observed effect is a genuine, on-target activity.
The validation workflow should be logical, progressing from direct, in-vitro biochemical assays to more physiologically relevant cell-based systems. This multi-faceted approach not only confirms the primary activity but also provides initial insights into the compound's mechanism of action and cellular efficacy.
Caption: A logical workflow for hit validation using orthogonal assays.
Part 1: Biochemical Confirmation of Kinase Inhibition
The first step is to confirm that Compound X directly inhibits the purified kinase enzyme in a controlled, in-vitro environment. We will use two distinct biochemical assays with different detection methods to achieve this. Our initial hit is assumed to have come from a luminescence-based ATP depletion assay like Kinase-Glo®.[9]
Rationale: While the primary screen measured the depletion of ATP, the ADP-Glo™ assay measures the production of the other reaction product, ADP.[6] This provides a direct, quantitative measure of kinase activity.[10] If Compound X is a true inhibitor, it will decrease the amount of ADP produced. This assay is orthogonal because it measures the appearance of a product rather than the disappearance of a substrate, making it less susceptible to artifacts from compounds that might stabilize ATP or inhibit luciferase.
Experimental Protocol:
Reaction Setup: In a 384-well plate, prepare a 5 µL kinase reaction mixture containing the purified VEGFR-2 enzyme, the specific peptide substrate, and ATP at its Km concentration.
Compound Addition: Add 2.5 µL of Compound X across a range of concentrations (e.g., 10-point, 3-fold serial dilution starting from 100 µM). Include a known VEGFR-2 inhibitor (e.g., Sorafenib) as a positive control and DMSO as a negative control.
Incubation: Incubate the plate at room temperature for 1-2 hours to allow the kinase reaction to proceed.
Reaction Termination: Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes at room temperature.
ADP Conversion & Detection: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated into ATP and provides luciferase/luciferin to produce a luminescent signal proportional to the initial ADP concentration. Incubate for 30-60 minutes.
Data Acquisition: Read the luminescence on a plate reader. Plot the signal against the compound concentration and fit to a four-parameter dose-response curve to determine the IC50 value.
Orthogonal Assay 2: TR-FRET (Time-Resolved Förster Resonance Energy Transfer) Assay
Rationale: To move away from luminescence-based detection entirely, a TR-FRET assay is an excellent choice.[5] This technology is based on the proximity-dependent transfer of energy from a donor fluorophore (e.g., Europium chelate) to an acceptor fluorophore (e.g., ULight™-dye). In this format, a biotinylated substrate peptide is used. Upon phosphorylation by the kinase, a Europium-labeled anti-phospho-specific antibody binds to the phosphorylated substrate. A Streptavidin-ULight™ conjugate binds to the biotin tag, bringing the donor and acceptor into close proximity and generating a FRET signal. This method is highly specific as it relies on antibody recognition of the phosphorylated product.[10]
Caption: TR-FRET assay showing no signal in the presence of an inhibitor.
Experimental Protocol:
Reaction Setup: Follow steps 1 and 2 from the ADP-Glo™ protocol, using a biotinylated substrate peptide.
Incubation: Incubate the plate at room temperature for 60 minutes.
Detection Reagent Addition: Prepare a stop/detection mix containing EDTA (to stop the reaction), the Europium-labeled anti-phospho-antibody, and the Streptavidin-ULight™ conjugate in TR-FRET buffer. Add 10 µL of this mix to each well.
Final Incubation: Incubate the plate for at least 60 minutes at room temperature, protected from light.
Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor). Calculate the TR-FRET ratio and plot against concentration to determine the IC50.
Part 2: Cell-Based Confirmation of Target Engagement and Activity
Confirming that Compound X works on a purified enzyme is crucial, but it is equally important to demonstrate that it can enter a cell, engage its target, and elicit a biological response in a more complex physiological environment.
Orthogonal Assay 3: In-Cell Western for Substrate Phosphorylation
Rationale: This assay directly measures the phosphorylation of a known downstream substrate of VEGFR-2 within intact cells. A decrease in substrate phosphorylation upon treatment with Compound X provides strong evidence of on-target activity in a cellular context.[11] This assay is orthogonal to the biochemical assays as it accounts for cell permeability, stability, and potential off-target effects within the complex cellular milieu.
Experimental Protocol:
Cell Culture: Seed human umbilical vein endothelial cells (HUVECs), which endogenously express VEGFR-2, into 96-well plates and allow them to adhere overnight.
Serum Starvation: The following day, replace the growth medium with a low-serum medium and incubate for 4-6 hours to reduce basal signaling.
Compound Treatment: Pre-treat the cells with serial dilutions of Compound X (and controls) for 1-2 hours.
Stimulation: Stimulate the cells with VEGF (the natural ligand for VEGFR-2) for 10-15 minutes to induce receptor phosphorylation and downstream signaling. Include an unstimulated control.
Fixation and Permeabilization: Wash the cells with PBS, then fix with 4% paraformaldehyde, followed by permeabilization with Triton X-100.
Blocking and Antibody Incubation: Block non-specific binding sites. Incubate the cells with a primary antibody cocktail containing a rabbit anti-phospho-PLCγ1 (a direct VEGFR-2 substrate) antibody and a mouse anti-GAPDH (loading control) antibody overnight at 4°C.
Secondary Antibody Incubation: Wash the cells and incubate with fluorescently-labeled secondary antibodies (e.g., IRDye® 800CW goat anti-rabbit and IRDye® 680RD goat anti-mouse) for 1 hour.
Data Acquisition: Wash the plates and scan on an infrared imaging system (e.g., LI-COR Odyssey). Quantify the fluorescence intensity for both channels. Normalize the phospho-PLCγ1 signal to the GAPDH signal. Plot the normalized signal against compound concentration to determine the cellular IC50.
Rationale: Since VEGFR-2 signaling is critical for the proliferation and survival of endothelial cells, a potent inhibitor should reduce their viability.[2] A cell viability assay provides a phenotypic readout of the compound's functional effect. While less specific than a target phosphorylation assay, it is a crucial orthogonal measure that connects target inhibition to a desired biological outcome.
Experimental Protocol:
Cell Seeding: Seed HUVECs in 96-well plates in full growth medium and allow them to attach.
Compound Treatment: Add serial dilutions of Compound X and controls to the wells.
Incubation: Incubate the cells for 72 hours to allow for effects on proliferation to manifest.
Viability Assessment: Add a viability reagent such as CellTiter-Glo® (which measures cellular ATP levels as an indicator of metabolic activity) or perform an MTT assay.[12]
Data Acquisition: Read the luminescence or absorbance on a plate reader. Plot the signal against concentration to determine the GI50 (concentration for 50% growth inhibition).
Data Summary and Comparison
A successful validation campaign will yield consistent results across these orthogonal assays. The IC50 values from the biochemical assays should be comparable, and these should translate to potency in the cellular target engagement and phenotypic assays.
Table 1: Comparison of Orthogonal Assay Characteristics
Feature
ADP-Glo™ Assay
TR-FRET Assay
In-Cell Western
Cell Viability Assay
Principle
Luminescence (ADP detection)
Time-Resolved FRET
Infrared Fluorescence
Luminescence/Absorbance
Measures
Enzymatic Activity
Enzymatic Activity
Substrate Phosphorylation
Cell Proliferation/Metabolism
Context
Biochemical (In Vitro)
Biochemical (In Vitro)
Cellular
Cellular (Phenotypic)
Throughput
High
High
Medium
High
Pros
Direct product detection, high S/B
Non-radioactive, homogenous
High physiological relevance
Measures functional outcome
Cons
Potential luciferase interference
Requires specific antibodies
Lower throughput, complex
Indirect measure of target
Table 2: Hypothetical Validation Data for Compound X
Assay
Endpoint
Compound X
Sorafenib (Control)
ADP-Glo™ (VEGFR-2)
IC50
85 nM
90 nM
TR-FRET (VEGFR-2)
IC50
110 nM
105 nM
In-Cell Western (p-PLCγ1)
IC50
450 nM
520 nM
HUVEC Viability
GI50
700 nM
810 nM
Note: It is expected that cellular IC50/GI50 values will be higher than biochemical IC50s due to factors like cell permeability and protein binding.
Conclusion
The rigorous application of orthogonal assays is non-negotiable for the successful validation of a screening hit. By employing a multi-faceted strategy that progresses from direct biochemical measurements to physiologically relevant cellular assays, researchers can build a robust, high-confidence data package. For our hypothetical kinase inhibitor, 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide, consistent dose-response inhibition across luminescence, TR-FRET, cellular phosphorylation, and cell viability assays would provide compelling evidence that it is a genuine, on-target inhibitor worthy of further investigation in the drug discovery pipeline. This systematic approach minimizes the risk of pursuing artifacts and ensures that resources are focused on compounds with the highest potential for therapeutic success.
References
BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]
Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]
Alam, M. J., et al. (n.d.). Current status of pyrazole and its biological activities. PMC. Retrieved from [Link]
PubChem. 2-(4-bromo-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide. Retrieved from [Link]
Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]
Stratford, A., et al. (2019, January 3). Orthogonal assays for the identification of inhibitors of the single-stranded nucleic acid binding protein YB-1. PMC. Retrieved from [Link]
Wang, W., et al. (2021, March 5). Design, synthesis and biological evaluation of novel 2-(4-(1H-indazol-6-yl)-1H-pyrazol-1-yl)acetamide derivatives as potent VEGFR-2 inhibitors. PubMed. Retrieved from [Link]
Promega GmbH. Kinase Activity Assays. Retrieved from [Link]
BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work? Retrieved from [Link]
Frontiers. How do nanoparticle properties shape pharmacokinetics and pharmacodynamics? A mechanistic review. Retrieved from [Link]
DDDT. (2026, February 11). Bixin Beyond Colour: Expanding Therapeutic Horizons Through the Integr. Retrieved from [Link]
Creative Diagnostics. Kinase Activity Assay. Retrieved from [Link]
ResearchGate. (n.d.). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective Aurora Kinase B Inhibitor. Retrieved from [Link]
MDPI. (n.d.). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Retrieved from [Link]
PubMed. (n.d.). Structure-activity relationships and in vivo activity of (1H-pyrazol-4-yl)acetamide antagonists of the P2X(7) receptor. Retrieved from [Link]
Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]
ACS Publications. (2026, February 10). Synthesis, Characterization, and Cytotoxicity of Dicycloalkylaminepyrophosphatoplatinum(II) Complexes. Retrieved from [Link]
El-Sayed, N. N. E., et al. (n.d.). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. PMC. Retrieved from [Link]
MDPI. (n.d.). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Retrieved from [Link]
Geick, A., et al. (2012, May 1). Assay Development for Protein Kinase Enzymes. NCBI - NIH. Retrieved from [Link]
da Silva, A. C. M., et al. (2017, November 1). Recently reported biological activities of pyrazole compounds. PubMed. Retrieved from [Link]
BellBrook Labs. (2025, November 14). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]
Structure-Activity Relationship of 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide Analogs
Executive Summary: The "Pivot" Scaffold The molecule 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide represents a privileged "pivot scaffold" in medicinal chemistry.[1][2] It serves as the foundational core for two distinc...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Pivot" Scaffold
The molecule 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide represents a privileged "pivot scaffold" in medicinal chemistry.[1][2] It serves as the foundational core for two distinct classes of bioactive agents: TSPO (18 kDa Translocator Protein) ligands and VEGFR-2 kinase inhibitors .[1][2]
While the 4-bromo substituent itself provides moderate steric bulk and lipophilicity, its primary value lies in its role as a functional handle.[2] The pyrazol-1-yl-acetamide motif acts as the pharmacophoric anchor, while the 4-position (occupied here by Bromine) dictates target specificity.[1][2]
For TSPO: The acetamide tail is the primary binding driver.[2] The 4-Br group modulates lipophilicity (logP) required for mitochondrial membrane penetration.[1][2]
For VEGFR-2: The 4-Br serves as a synthetic entry point (via Suzuki-Miyaura coupling) to introduce bulky aryl groups (e.g., indazoles) necessary to occupy the kinase ATP-binding pocket.[1][2]
This guide objectively compares the performance of this scaffold against its optimized analogs, providing experimental data to guide lead optimization.
Chemical Profile & Structural Logic
The scaffold is divided into three critical SAR (Structure-Activity Relationship) zones:
Zone A (The Head): The 4-position of the pyrazole ring.[1][2][3][4] Currently occupied by Bromine .[1][2]
Zone B (The Core): The Pyrazole ring linked via Nitrogen-1.[1][2]
Zone C (The Tail): The N-methylacetamide chain.[1][2]
Scaffold Hop: 4-Br replaced by Indazole; "Head" group now dominates binding via H-bonds in the hinge region.[1][2]
Isomeric Control
(1H-pyrazol-4-yl)acetamide
P2X7
>10 M (Inactive at TSPO)
Ion Channel Antagonism
Negative Control: Changing linkage from N1 to C4 abolishes TSPO affinity, shifting selectivity to P2X7.[1][2]
Note: The "Lead Scaffold" is a potent fragment.[2] To achieve nanomolar efficacy (drug-like potency), Zone C must be lipophilized (for TSPO) or Zone A must be expanded (for Kinase inhibition).[1][2]
Mechanistic Insight: Binding Modes
TSPO Binding (The "Tail" Effect)
The 18 kDa Translocator Protein (TSPO) is located on the outer mitochondrial membrane.[1][2][5][6] Ligands must be lipophilic to penetrate the membrane.[2]
The Acetamide Interaction: The carbonyl oxygen of the acetamide acts as a critical Hydrogen Bond Acceptor (HBA) with the backbone of the TSPO binding pocket (likely Arg25 or Trp50 residues).
The N-Methyl Limitation: The N-methyl group in the lead scaffold is small.[2] High-affinity ligands like DPA-713 use N,N-diethyl or N-benzyl groups to fill the hydrophobic sub-pocket.[1][2] The lead compound's N-methyl leaves this pocket partially empty, resulting in lower affinity (
When the 4-Br is replaced by a heterocycle (e.g., Indazole):
The Switch: The molecule's orientation flips.[2] The new heteroaryl head anchors into the ATP-binding hinge region of the kinase, forming H-bonds with Cys919 .[1][2] The acetamide tail then points towards the solvent front, acting as a solubilizing group rather than the primary binder.
Visualizing the SAR Landscape
The following diagram maps the structural modifications required to transition the Lead Scaffold into specialized therapeutic agents.
Caption: Divergent optimization pathways for the 4-bromo-pyrazole-acetamide scaffold. Zone A modifications yield Kinase inhibitors; Zone C modifications yield TSPO ligands.
Experimental Protocols
To validate the activity of this scaffold, two distinct workflows are required: Synthesis and Binding Assay.
Protocol A: Synthesis of the Lead Scaffold
Objective: Efficient generation of 2-(4-Bromo-1H-pyrazol-1-yl)-N-methylacetamide.[1][2]
g mitochondrial protein with 1 nM in 50 mM Tris-HCl buffer (pH 7.4).
Competition: Add the test compound (Lead Scaffold) at concentrations ranging from
M to M.
Equilibrium: Incubate for 60 min at 4°C (to prevent metabolic degradation).
Termination: Rapid filtration through Whatman GF/B filters using a cell harvester.
Quantification: Liquid scintillation counting.
Data Analysis: Plot % Displacement vs. Log[Concentration]. Calculate
and convert to using the Cheng-Prusoff equation.[1][2]
Self-Validating Check:
Positive Control: Unlabeled PK11195 or Ro5-4864 must show full displacement.[1][2]
Negative Control: Clonazepam (Central Benzodiazepine Receptor ligand) should show no displacement , confirming TSPO specificity over GABA-A receptors.[1][2]
References
Damont, A., et al. (2011).[1][2] "Synthesis and biological evaluation of new 2-(5,7-dimethyl-pyrazolo[1,5-a]pyrimidin-3-yl)-acetamides as TSPO ligands." European Journal of Medicinal Chemistry. Link
Wang, L., et al. (2021).[1][2] "Design, synthesis and biological evaluation of novel 2-(4-(1H-indazol-6-yl)-1H-pyrazol-1-yl)acetamide derivatives as potent VEGFR-2 inhibitors." Bioorganic Chemistry. Link
Chambers, L., et al. (2010).[1][2] "Structure-activity relationships of a series of (1H-pyrazol-4-yl)acetamide antagonists of the P2X7 receptor." Bioorganic & Medicinal Chemistry Letters. Link
PubChem Compound Summary. "2-(4-bromo-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide."[1][2] National Center for Biotechnology Information.[1][2] Link[1][2]
Selleri, S., et al. (2001).[1][2] "2-Arylpyrazolo[1,5-a]pyrimidin-3-ylacetamides, a new class of potent and selective ligands for the mitochondrial peripheral benzodiazepine receptor."[1][2] Bioorganic & Medicinal Chemistry. Link
Comprehensive Disposal Protocol for 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide
As a novel compound in the landscape of pharmaceutical research and drug development, 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide (CAS No. 1179904-89-2) requires meticulous handling and disposal procedures to ensure pe...
Author: BenchChem Technical Support Team. Date: February 2026
As a novel compound in the landscape of pharmaceutical research and drug development, 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide (CAS No. 1179904-89-2) requires meticulous handling and disposal procedures to ensure personnel safety and environmental protection. This guide provides a comprehensive, step-by-step protocol grounded in established safety principles and regulatory frameworks. It is designed to empower researchers and laboratory managers to handle the waste stream of this compound with confidence and scientific integrity.
Hazard Assessment & Risk Mitigation: The Foundation of Safe Disposal
Proper disposal begins with a thorough understanding of the compound's potential hazards. While specific toxicological data for this exact molecule is limited, a robust safety assessment can be constructed by analyzing analogous structures and the functional groups present.
1.1 Inferred Hazard Profile
Based on data from structurally similar brominated pyrazole compounds, 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide should be handled as a hazardous substance.[1][2] The primary anticipated hazards include:
Acute Toxicity (Oral): Harmful if swallowed (GHS Hazard H302).[1][2][3]
Respiratory Irritation: May cause respiratory irritation (GHS Hazard H335).[1][3]
Furthermore, the presence of bromine and nitrogen suggests that thermal decomposition can release toxic and corrosive gases, such as hydrogen bromide (HBr) and nitrogen oxides (NOx).[4]
1.2 Mandatory Personal Protective Equipment (PPE)
A proactive approach to safety is non-negotiable. All personnel handling this compound, including for disposal, must wear the following PPE to mitigate exposure risks:
Hand Protection: Chemical-resistant nitrile or neoprene gloves. Always inspect gloves for integrity before use.[5][6]
Eye/Face Protection: Safety glasses with side-shields are mandatory at a minimum. Chemical safety goggles are required when there is a splash risk.[7]
Skin and Body Protection: A standard laboratory coat must be worn and fully fastened. Ensure legs and feet are covered with long pants and closed-toe shoes.[7]
Respiratory Protection: All handling of the solid compound that could generate dust must be conducted within a certified chemical fume hood to prevent inhalation.[7]
Waste Characterization and Regulatory Compliance
In the United States, the disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9][10] To comply with these regulations, every chemical waste stream must be properly identified.
2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide is not explicitly a "listed" hazardous waste (i.e., it does not appear on the F, K, P, or U lists).[11] Therefore, it must be classified based on its characteristics.[12] Given its toxic and irritant properties, it is categorized as a toxic hazardous waste . All waste materials containing this compound must be managed and disposed of through a licensed hazardous waste facility.
Step-by-Step Disposal Protocols
The following procedures provide clear, actionable steps for managing different waste streams containing 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide.
3.1 Unused or Expired Chemical (Pure Solid)
This protocol applies to the original chemical in its container that is no longer needed.
Do Not Dispose in Trash or Sewer: Under no circumstances should this chemical be disposed of in the regular trash or washed down the drain. This is a direct violation of environmental regulations and poses a significant risk.[4]
Label as Waste: Ensure the original container is clearly labeled. If the original label is degraded, create a new label stating "Hazardous Waste" and the full chemical name: "Waste 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide".
Segregate and Store: Store the container in a designated satellite accumulation area or central hazardous waste storage location. Ensure it is stored away from incompatible materials like strong oxidizing agents and bases.[13]
Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.
3.2 Grossly Contaminated Labware and Debris
This includes items such as weighing paper, pipette tips, contaminated gloves, and paper towels used for minor cleanups.
Collect at Point of Generation: Inside a chemical fume hood, collect all contaminated solid waste into a designated, compatible waste container. This is typically a plastic bag or a securely lined cardboard box specifically for solid hazardous waste.
Avoid Dust Generation: When handling contaminated items, do so carefully to avoid aerosolizing any residual chemical powder.[14]
Seal and Label: Once the container is full (or at the end of the procedure), securely seal it. Label the container clearly with "Hazardous Waste" and list all contents, including "Debris contaminated with 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide".
Store and Dispose: Store the sealed container in the designated waste accumulation area and arrange for EHS pickup.
3.3 Spill Cleanup and Decontamination
In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.
Alert and Secure: Alert personnel in the immediate area and restrict access. Ensure the area is well-ventilated, preferably within a chemical fume hood.
Don PPE: Wear the full complement of prescribed PPE before addressing the spill.
Contain the Spill: For a solid spill, carefully sweep the material using a dustpan and brush or other non-sparking tools. Do not use a standard vacuum cleaner.[4] Place the swept material into a designated hazardous waste container.
Decontaminate Surfaces:
Wipe the spill area with a cloth dampened with a soap and water solution.
Follow with a rinse using a cloth dampened with 70% ethanol or isopropanol.
All cleaning materials (cloths, wipes) are considered hazardous waste and must be placed in the solid hazardous waste container.
Seal and Label: Securely seal the waste container, label it as "Spill Debris containing 2-(4-Bromo-1H-pyrazol-1-YL)-N-methylacetamide," and move it to the waste accumulation area for disposal.
Data and Workflow Summary
For quick reference, the key safety and disposal information is summarized below.
